16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate

• CAS: 35271-40-0

Core Science & Biosynthesis

physicochemical properties of 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate

An In-depth Technical Guide to the Physicochemical Properties of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This technical guide addresses the physicochemical properties of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, a novel fluorinated analog of testosterone propionate. It is critical to inform the reader at the outset that, as of the date of this publication, there is no publicly available experimental data detailing the specific physicochemical characteristics of this exact molecule. The compound represents a niche area of research, likely synthesized for specific structure-activity relationship (SAR) studies.

Therefore, this document is structured to provide maximum value to researchers, scientists, and drug development professionals by adopting a dual-pronged approach. Part 1 provides a comprehensive, data-rich overview of the well-characterized parent compound, Testosterone Propionate (17β-hydroxyandrost-4-en-3-one propionate). This section serves as a validated baseline, detailing its known properties, analytical methodologies, and synthesis. Part 2 transitions to a predictive analysis, leveraging established principles of medicinal chemistry and data from structurally related fluorinated steroids. This section extrapolates the anticipated effects of introducing a fluorine atom at the 16α position, offering expert insights into the expected shifts in physicochemical properties, spectroscopic signatures, and potential synthetic pathways. This guide maintains rigorous scientific integrity by clearly distinguishing between established data and predictive analysis, providing a robust framework for researchers investigating this or similar compounds.

Part 1: The Core Scaffold: 17β-hydroxyandrost-4-en-3-one propionate (Testosterone Propionate)

Introduction and Physicochemical Profile

The core structure, 17β-hydroxyandrost-4-en-3-one propionate, commonly known as testosterone propionate, is a foundational androgenic steroid. It is an esterified prodrug of testosterone, where the propionate moiety at the 17β position enhances its lipophilicity and extends its pharmacokinetic profile compared to the parent hormone.[1][2] Understanding its properties is the essential first step before considering the impact of halogenation.

The primary function of the propionate ester is to slow the release of the active hormone from the injection site, a classic drug development strategy to improve dosing convenience and maintain more stable physiological concentrations. The molecule's character is defined by the rigid tetracyclic androstane skeleton, a C3 ketone, a C4-C5 double bond, and the C17β ester.

A summary of its key physicochemical properties is presented below.

Table 1: Physicochemical Properties of Testosterone Propionate

Property	Value	Source(s)
IUPAC Name	[(17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] propanoate	[3]
CAS Number	57-85-2
Molecular Formula	C₂₂H₃₂O₃	[3]
Molecular Weight	344.49 g/mol	[4]
Melting Point	118-123 °C	[4]
Appearance	White crystalline solid	[4]
Solubility	Insoluble in water; Soluble in methanol, ethanol, ether, and chloroform.	N/A
Calculated LogP	4.4	[3]
Optical Rotation	+85° (Dioxane)	[4]

Synthesis Pathway

The industrial synthesis of testosterone propionate typically begins with androstenedione (AD). A common, high-yield pathway involves a three-step process designed to selectively reduce the C17 ketone without affecting the C3 ketone.[5]

• Protection of the C3 Ketone: The α,β-unsaturated ketone at the C3 position is more reactive. To selectively reduce the C17 ketone, the C3 position is first protected, often via an etherification reaction.

• Reduction of the C17 Ketone: With the C3 position shielded, the C17 ketone is reduced to a hydroxyl group using a reducing agent like potassium borohydride.

• Deprotection and Esterification: The protecting group is removed under acidic conditions to restore the C3 ketone. The final step is the esterification of the 17β-hydroxyl group with propionic anhydride or a related acylating agent to yield the final product.

Caption: High-level workflow for the synthesis of Testosterone Propionate from Androstenedione.

Standard Analytical Protocols

Characterization and quality control of testosterone propionate are typically achieved through a combination of chromatographic and spectroscopic techniques.

Protocol 1: Purity and Assay via High-Performance Liquid Chromatography (HPLC)

• Rationale: Reversed-phase HPLC is the gold standard for separating the non-polar steroid from potential impurities. The UV chromophore (the α,β-unsaturated ketone) allows for sensitive detection.

• Methodology:

  • Column: C18, 5 µm particle size, 4.6 x 250 mm.

  • Mobile Phase: Isocratic mixture of Methanol and Water (e.g., 65:35 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Sample Preparation: Accurately weigh and dissolve the sample in methanol to a concentration of ~1 mg/mL.

  • Validation: System suitability is confirmed by ensuring a high number of theoretical plates (>2000) for the main peak and good peak symmetry.

Protocol 2: Structural Confirmation via NMR and Mass Spectrometry

• Rationale: NMR provides unambiguous structural confirmation, while MS confirms the molecular weight and provides fragmentation data for identity verification.

• Methodology:

  • ¹H NMR (in CDCl₃): Expect characteristic signals for the two methyl groups (singlets, ~0.8-1.2 ppm), the olefinic proton at C4 (singlet, ~5.7 ppm), and the signals from the propionate moiety (a triplet and a quartet).

  • ¹³C NMR (in CDCl₃): Expect ~22 distinct signals corresponding to the carbon skeleton, including the carbonyl carbons of the ketone (~199 ppm) and the ester (~174 ppm).

  • Mass Spectrometry (EI or ESI): Expect a molecular ion peak [M]⁺ at m/z 344. Fragmentation would likely involve the loss of the propionate group.

Part 2: The Impact of 16α-Fluorination: A Predictive Analysis

Introducing a fluorine atom into a steroid scaffold is a well-established medicinal chemistry strategy to modulate biological activity and physicochemical properties.[6][7] Fluorine's high electronegativity and small size can profoundly alter a molecule's electronic environment, conformation, and metabolic stability without significantly increasing its steric bulk.[6]

Predicted Physicochemical Profile

The introduction of a fluorine atom at the 16α position would result in the following predicted changes to the molecule's core properties.

Table 2: Predicted Properties of 16α-Fluoro-Testosterone Propionate

Property	Predicted Value / Effect	Rationale
Molecular Formula	C₂₂H₃₁FO₃	Addition of one fluorine, removal of one hydrogen.
Molecular Weight	362.48 g/mol	Calculated based on the new formula.
Melting Point	Likely higher than parent	The polar C-F bond can increase crystal lattice energy through dipole-dipole interactions, often raising the melting point.
LogP	Ambiguous; potentially slightly higher or lower	Fluorine can increase lipophilicity by masking polar groups or decrease it if it enables new intramolecular hydrogen bonds. The effect is context-dependent.[8]
Polarity	Increased	The C-F bond is highly polarized, which will increase the overall molecular dipole moment, making it more polar for chromatographic purposes.

Anticipated Spectroscopic Signatures

The most significant change in the analytical profile will be the presence of the fluorine atom, which is directly observable by ¹⁹F NMR and indirectly through its coupling to neighboring ¹H and ¹³C nuclei.

• ¹⁹F NMR: This would be the definitive technique. A single signal would be expected, with its chemical shift providing information about the local electronic environment. Coupling to the protons on C15, C16, and C17 would likely split this signal into a complex multiplet.

• ¹H NMR: The signal for the proton at the 16β position would be most affected. It would appear as a doublet of multiplets with a large geminal coupling constant (²JHH) and a significant through-space or through-bond coupling to the 16α-fluorine (²JHF). The signals for the protons on C15 and C17 would also show additional coupling to the fluorine atom (³JHF).

• ¹³C NMR: The carbon atom directly attached to the fluorine (C16) would exhibit a large one-bond C-F coupling constant (¹JCF, typically 150-250 Hz), appearing as a doublet in the proton-decoupled spectrum. The adjacent carbons (C15, C17) would show smaller two-bond couplings (²JCF).

• Mass Spectrometry: The molecular ion peak [M]⁺ would be observed at m/z 362. The fragmentation pattern would be expected to be similar to the parent compound, with an initial loss of the propionate group.

Plausible Synthetic Strategy

Synthesizing the target molecule would require a method for stereoselective fluorination of the D-ring. This is often challenging. A plausible route could involve the electrophilic fluorination of a steroid enolate or enol ester precursor.[9] The stereochemical outcome (α vs. β) is highly dependent on the reagent and substrate.[9]

Caption: A conceptual workflow for the synthesis of the target 16α-fluoro steroid.

Predicted Biological Implications

• Receptor Binding: Fluorination near a binding site can enhance receptor affinity. The 16α position is adjacent to the critical 17β-hydroxyl group. The electron-withdrawing nature of fluorine could alter the hydrogen-bonding capability of the 17-position substituent, potentially increasing or decreasing its affinity for the androgen receptor. Studies on other fluorinated steroids have shown that such substitutions often enhance binding affinity.[10]

• Metabolic Stability: The C16 position is susceptible to metabolic hydroxylation. Introducing a fluorine atom at this position would block that metabolic pathway, likely increasing the compound's biological half-life. However, studies on 16β-fluoro androgens have noted significant metabolic defluorination, suggesting that the stability of the C-F bond at this position can be a concern.[11] The stability of the 16α-epimer would require empirical study.

Conclusion

While empirical data for 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate remains elusive, a robust physicochemical profile can be predicted based on the well-characterized parent compound, testosterone propionate, and established principles of fluorine chemistry. The introduction of a 16α-fluoro group is expected to increase the molecular weight, melting point, and polarity of the molecule. Analytically, it would introduce highly characteristic signatures in NMR and mass spectra. Biologically, this modification has the potential to enhance receptor binding and block metabolic hydroxylation at the C16 position. This guide provides a foundational framework for any researcher beginning to synthesize, characterize, or evaluate this novel compound, but underscores that these predictions must be validated through rigorous experimental work.

References

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An In-Depth Technical Guide to the In Vitro Activity of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate

Introduction

In the landscape of androgen receptor (AR) modulation, the exploration of novel steroidal compounds remains a cornerstone of therapeutic innovation. The strategic modification of the testosterone backbone, such as through halogenation, offers a promising avenue for fine-tuning pharmacological properties, including receptor affinity, metabolic stability, and tissue selectivity. This guide provides a comprehensive technical overview of the methodologies for characterizing the in vitro activity of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, a fluorinated analogue of testosterone propionate.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the foundational mechanism of action, present detailed protocols for assessing its biological activity, and provide a framework for data interpretation. As a propionate ester, this compound is anticipated to function as a prodrug, with the active form being 16α-Fluorotestosterone following hydrolysis.[1] The primary focus of these in vitro assays is therefore to characterize the activity of the parent fluorinated steroid.

Molecular and Physicochemical Properties

The introduction of a fluorine atom at the 16α position is a critical modification. While fluorine substitution on androgens can slightly lower their affinity for the androgen receptor, these compounds often retain high affinity.[2] However, in other steroid receptor contexts, such as the estrogen receptor, 16α-fluorination has been shown to dramatically decrease binding affinity.[3] Therefore, empirical determination of its binding characteristics is essential. The propionate ester at the 17β position is designed to enhance lipophilicity, thereby influencing its pharmacokinetic profile.[1]

Property	Predicted Value/Information	Source
Chemical Name	16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate	N/A
Synonym	16alpha-Fluorotestosterone propionate	N/A
Mechanism of Action	Androgen Receptor Agonist	[1]
Metabolism	Expected to be a prodrug, hydrolyzed to 16α-Fluorotestosterone

Mechanism of Action: The Androgen Receptor Signaling Pathway

The biological activity of androgens is mediated through the androgen receptor, a ligand-activated transcription factor. Upon entering the cell, testosterone or its analogues can be converted to the more potent 5α-dihydrotestosterone (DHT) by 5α-reductase. The androgen then binds to the AR in the cytoplasm, inducing a conformational change. This complex translocates to the nucleus, dimerizes, and binds to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes, thereby modulating their transcription. This signaling cascade is central to the physiological effects of androgens and is a primary focus of in vitro characterization.

Caption: In Vitro Experimental Workflow.

Data Interpretation and Presentation

The results from these assays provide a quantitative measure of the compound's androgenic activity. This data should be presented clearly for comparison with reference compounds.

Table of Illustrative In Vitro Activity Data

Note: The following data are hypothetical and for illustrative purposes only. They are based on the known high potency of DHT and the expectation that 16α-fluorination may slightly reduce activity. [2][4]

Compound	AR Binding Affinity (IC50, nM)	Transcriptional Activation (EC50, nM)
Dihydrotestosterone (DHT)	3.2	~1-5
Testosterone Propionate	>10 (as prodrug)	>10 (as prodrug)

| 16α-Fluoro-Testosterone | ~5-15 | ~5-20 |

Conclusion

The in vitro characterization of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a critical step in its development as a potential therapeutic agent. The methodologies outlined in this guide, from receptor binding to transcriptional activation assays, provide a robust framework for determining its potency and mechanism of action at the molecular and cellular levels. The expected outcome is that this compound will act as an androgen receptor agonist, with a potency that is likely comparable to or slightly less than that of testosterone, a hypothesis that must be confirmed through the rigorous application of these experimental protocols. This foundational data is indispensable for guiding further preclinical and clinical development.

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• Hwang, D. J., et al. Radiochemical synthesis and tissue distribution studies on six fluorine-substituted androgens, potential imaging agents for prostatic cancer. Nuclear Medicine and Biology, 1993. [Link]

• Perez-Pelaez, M., et al. Relative binding affinity of novel steroids to androgen receptors in hamster prostate. Steroids, 2003. [Link]

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• Patsnap Synapse. What is the mechanism of Testosterone Propionate? 2024. [Link]

• MDPI. Discovery of 16-Androstenes (Androstenone and Androstenol), Their Synthesis Pathway, and Possible Role in Reproduction of Mouse Deer (Moschiola indica). [Link]

• Illinois Experts. Synthesis of High Affinity Fluorine-Substituted Ligands for the Androgen Receptor. Potential Agents for Imaging Prostatic Cancer by Positron Emission Tomography. 1992. [Link]

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• ResearchGate. Testosterone Propionate Promotes Proliferation and Viability of Bone Marrow Mesenchymal Stem Cells while Preserving Their Characteristics and Inducing Their Anti-Cancer Efficacy. 2023. [Link]

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• PubMed. 7 alpha-Alkyltestosterone Derivatives: Synthesis and Activity as Androgens and as Aromatase Inhibitors. [Link]

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A Technical Guide to the Spectroscopic Characterization of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one Propionate

Abstract

This technical guide provides a comprehensive overview of the analytical methodologies required for the complete spectroscopic characterization of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, a fluorinated synthetic androgenic steroid. Aimed at researchers in medicinal chemistry and drug development, this document details the theoretical basis and practical application of Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and ¹⁹F), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy for unambiguous structure elucidation and purity assessment. Each section presents detailed, field-tested protocols, data interpretation guidelines, and the causal reasoning behind experimental choices, ensuring a self-validating and reproducible analytical workflow. The integration of these techniques provides a holistic analytical framework, crucial for advancing fluorinated steroids in research and development pipelines.[1]

Introduction to the Analyte

Chemical Identity and Significance

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a synthetic derivative of testosterone, featuring two key structural modifications: a fluorine atom at the 16α position and a propionate ester at the 17β-hydroxyl group.[2] The androstane skeleton is fundamental to a vast class of biologically active hormones.[3][4] The introduction of a fluorine atom is a common strategy in medicinal chemistry to modulate a molecule's metabolic stability, receptor binding affinity, and pharmacokinetic profile.[1] The propionate ester serves to increase the compound's lipophilicity, often creating a depot effect for sustained release upon administration.

The precise confirmation of its structure is paramount for establishing structure-activity relationships (SAR) and meeting regulatory requirements. Spectroscopic analysis provides the definitive, non-destructive means to achieve this confirmation.

Molecular Formula: C₂₂H₃₁FO₃ Molecular Weight: 362.48 g/mol Core Structure: Androst-4-en-3-one

The Imperative of Spectroscopic Validation

In drug development, a compound's identity, purity, and stability are not merely data points but the foundation of all subsequent biological and clinical evaluation. An incomplete or inaccurate structural assignment can invalidate extensive research efforts. A multi-technique spectroscopic approach ensures that every functional group, stereochemical center, and the overall molecular framework is rigorously confirmed. This guide establishes a robust workflow for achieving this high level of analytical confidence.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise covalent structure of organic molecules in solution. For a complex scaffold like the target steroid, a suite of 1D (¹H, ¹³C, ¹⁹F) and potentially 2D experiments (e.g., COSY, HSQC) is required for full proton and carbon assignment.

Experimental Protocol: NMR Data Acquisition

This protocol outlines the standardized procedure for acquiring high-quality NMR data for the target analyte.

Causality in Protocol Design:

• Solvent Selection: Deuterated chloroform (CDCl₃) is chosen for its excellent ability to dissolve nonpolar steroids and its single, well-defined residual solvent peak (δ ≈ 7.26 ppm for ¹H) that rarely interferes with analyte signals.[5]

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard (δ = 0.00 ppm) due to its chemical inertness and its high-symmetry structure, which produces a single, sharp resonance upfield of most organic signals.

• Sample Preparation: Rigorous drying of the sample and use of anhydrous solvent are crucial to prevent the broad resonance of water from obscuring key signals, particularly those of exchangeable protons.[6]

Step-by-Step Methodology:

• Sample Preparation: Weigh approximately 5-10 mg of the dried steroid sample directly into a clean, dry vial.

• Dissolution: Add approximately 0.6 mL of anhydrous CDCl₃ containing 0.03% TMS. Agitate the vial using a vortex mixer for 1 minute to ensure complete dissolution.[5]

• Transfer: Using a clean glass pipette, transfer the solution into a 5 mm NMR tube.

• Instrumentation: Acquire spectra on a high-field NMR spectrometer (e.g., 500 MHz or higher) to achieve optimal signal dispersion, which is critical for resolving the crowded proton signals of the steroid backbone.[6]

• Acquisition Parameters:

  • ¹H NMR: Acquire with a spectral width of at least 12 ppm, sufficient acquisitions to achieve a signal-to-noise ratio >100:1 for key signals.

  • ¹³C NMR: Acquire using a proton-decoupled pulse program with a spectral width of ~220 ppm.

  • ¹⁹F NMR: Acquire using a proton-decoupled pulse program with a spectral width appropriate for fluorinated organic compounds, referencing an external standard like CFCl₃ (δ = 0.00 ppm).

Analytical Workflow: From Sample to Structure

Caption: Standard workflow for NMR analysis.

Data Interpretation: Predicted Spectra

While experimental data for this specific molecule is not publicly available, we can predict the key spectroscopic features with high confidence based on the known spectra of testosterone propionate and established principles of fluorine substitution effects.[7][8]

2.3.1 ¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to be complex in the aliphatic region (0.8-2.5 ppm). Key diagnostic signals are:

• Vinylic Proton (H-4): A singlet or narrow multiplet around δ 5.7-5.8 ppm .

• Angular Methyl Protons (C-18, C-19): Two sharp singlets. The C-18 methyl (H₃-18) is expected around δ 0.8-0.9 ppm , and the C-19 methyl (H₃-19) around δ 1.2-1.3 ppm .

• Propionate Ester Group: A quartet around δ 2.3 ppm (-CH₂-) and a triplet around δ 1.1 ppm (-CH₃).

• Fluorine-Coupled Protons: The proton at C-17 (H-17) and the proton at C-16 (H-16) will show additional splitting due to coupling with the ¹⁹F nucleus. The H-16 proton signal will likely appear as a doublet of multiplets.

Table 1: Predicted ¹H NMR Data for Key Resonances

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity
H-4	5.75	s
H-17	4.7-4.9	m (coupled to ¹⁹F)
H-16	4.9-5.2	dm (J~50 Hz)
H₃-19	1.25	s
H₃-18	0.85	s
Propionate -CH₂-	2.32	q

| Propionate -CH₃- | 1.15 | t |

2.3.2 ¹³C NMR Spectroscopy

Key signals in the ¹³C spectrum confirm the carbon backbone and functional groups. The fluorine atom will have a significant effect on the chemical shifts of adjacent carbons (C-16, C-15, C-17) due to its strong electronegativity.[9]

• Carbonyl Carbons: The C-3 ketone is expected at δ ~199 ppm , and the propionate ester carbonyl at δ ~174 ppm .

• Olefinic Carbons: C-4 and C-5 are expected at δ ~124 ppm and δ ~171 ppm , respectively.

• Fluorinated Carbon (C-16): This carbon will appear as a large doublet due to one-bond C-F coupling (¹JCF ≈ 170-200 Hz) and will be significantly shifted downfield to δ ~90-95 ppm .

2.3.3 ¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly specific technique for identifying fluorine-containing compounds.[10]

• Signal: A single fluorine environment will produce one primary signal.

• Chemical Shift: The chemical shift will be characteristic of an aliphatic C-F bond.

• Coupling: The signal will be split into a complex multiplet due to coupling with adjacent protons (H-16, H-15, H-17), providing direct confirmation of its position on the steroid backbone.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition of the analyte. The fragmentation pattern provides corroborating structural evidence.

Experimental Protocol: HRMS Data Acquisition

Causality in Protocol Design:

• Ionization Method: Electrospray Ionization (ESI) is a soft ionization technique ideal for generating an intact protonated molecular ion [M+H]⁺, which directly yields the molecular weight.[11] Atmospheric Solids Analysis Probe (ASAP-MS) is an alternative for rapid screening without chromatography.[12]

• Mass Analyzer: A Time-of-Flight (TOF) or Orbitrap analyzer is used to achieve high mass accuracy (<5 ppm), which is necessary to distinguish the empirical formula from other possibilities with the same nominal mass.

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution of the analyte (~10 µg/mL) in an appropriate solvent like methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• MS Parameters:

  • Mode: Acquire data in positive ion mode.

  • Mass Range: Scan a mass range that includes the expected molecular ion (e.g., m/z 100-600).

  • Resolution: Set the instrument to a resolving power of >10,000.

• Tandem MS (MS/MS): To induce fragmentation, select the [M+H]⁺ ion (m/z 363.22) and subject it to collision-induced dissociation (CID) with an inert gas (e.g., argon or nitrogen).

Data Interpretation: Molecular Ion and Fragmentation

• Molecular Ion: The primary goal is to observe the protonated molecular ion [M+H]⁺ at m/z 363.2285 , which corresponds to the elemental formula C₂₂H₃₂FO₃⁺.

• Fragmentation Pathway: The most predictable fragmentation is the cleavage of the ester bond. Steroid esters typically show a facile neutral loss of the carboxylic acid, followed by characteristic cleavages of the steroid rings.[11][13]

Table 2: Predicted HRMS Fragments

m/z (Calculated)	Formula	Description
363.2285	[C₂₂H₃₂FO₃]⁺	[M+H]⁺ (Protonated Molecular Ion)
289.1917	[C₁₉H₂₆FO]⁺	[M+H - C₃H₄O₂]⁺ (Loss of propionic acid)

| 271.1811 | [C₁₉H₂₄O]⁺ | [M+H - C₃H₄O₂ - HF]⁺ (Loss of HF from above) |

Proposed Fragmentation Pathway

Caption: Plausible ESI-MS/MS fragmentation pathway.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and reliable technique for identifying the functional groups present in a molecule.

Experimental Protocol: FTIR-ATR

Causality in Protocol Design:

• Technique: Attenuated Total Reflectance (ATR) is the method of choice for solid samples. It requires minimal sample preparation and provides high-quality, reproducible spectra without the need for making KBr pellets.

Step-by-Step Methodology:

• Background Scan: Clean the ATR crystal (typically diamond or zinc selenide) with an appropriate solvent (e.g., isopropanol) and acquire a background spectrum of the empty stage.

• Sample Application: Place a small amount (~1-2 mg) of the solid steroid sample onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm contact between the sample and the crystal.

• Data Acquisition: Scan the sample over the mid-IR range (4000-400 cm⁻¹). Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Data Interpretation: Key Absorption Bands

The IR spectrum will provide a distinct "fingerprint" for the molecule, with key bands confirming its major functional components.[14][15]

Table 3: Predicted Diagnostic IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~2950-2850	Strong	C-H stretching (alkane)
~1735	Strong	C=O stretching (propionate ester)
~1670	Strong	C=O stretching (α,β-unsaturated ketone)
~1620	Medium	C=C stretching (alkene in conjugated system)
~1180	Strong	C-O stretching (ester)

| ~1100-1000 | Strong | C-F stretching |

Integrated Spectroscopic Analysis

No single technique provides complete structural information. The power of this workflow lies in the integration of all three methods.

• HRMS establishes the correct elemental composition .

• IR Spectroscopy confirms the presence of the key functional groups (ketone, ester, alkene, C-F bond).

• NMR Spectroscopy connects the entire atomic framework, establishing the precise connectivity and stereochemistry of the molecule. The ¹⁹F NMR spectrum, combined with fluorine coupling patterns in the ¹H and ¹³C spectra, definitively places the fluorine atom at the 16α position, completing the structural puzzle.

Together, these data sets form a self-validating system that provides an unambiguous and comprehensive characterization of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, meeting the rigorous standards required for advanced scientific research and development.

References

• Turza, S., et al. (2023). Structural Aspects and Intermolecular Energy for Some Short Testosterone Esters. ResearchGate. [Link]

• ZFIN (Zebrafish Information Network). ChEBI: 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate. ZFIN. [Link]

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• Turza, S., et al. (2023). Chemical perspective of testosterone (17β-Hydroxyandrost-4-en-3-one). ResearchGate. [Link]

• DrugBank. 17b-Hydroxyandrost-4-ene-3-one. DrugBank. [Link]

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• Hsu, P.-C., et al. (2022). Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy. MDPI. [Link]

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An In-Depth Technical Guide to the Pharmacology of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a synthetic anabolic-androgenic steroid (AAS) that represents a modification of testosterone propionate. The introduction of a fluorine atom at the 16α position is a strategic chemical alteration aimed at potentially modifying the parent hormone's pharmacological profile. This guide provides a comprehensive analysis of its presumed pharmacology, drawing upon the established knowledge of its parent compound and the known effects of steroidal fluorination.

Molecular Structure and Physicochemical Properties

The foundational structure of this compound is the androstane skeleton, characteristic of all androgens. It is essentially testosterone with two key modifications:

• 17β-propionate ester: This esterification at the 17-beta hydroxyl group is a common strategy in steroid chemistry to prolong the hormone's release from the injection site and, consequently, its duration of action. The propionate ester is cleaved in the bloodstream by esterase enzymes to release the active hormone.

• 16α-fluoro group: The addition of a fluorine atom at the 16-alpha position is the most significant modification. Halogenation, particularly fluorination, is a well-established method in medicinal chemistry to alter a molecule's electronic properties, metabolic stability, and receptor binding affinity.

A summary of the computed physicochemical properties is provided below:

Property	Value	Source
Molecular Formula	C22H31FO3	Inferred from base molecule
Molecular Weight	~362.48 g/mol	Inferred from base molecule
XLogP3	~4.5	Estimated
Hydrogen Bond Donor Count	0	Inferred
Hydrogen Bond Acceptor Count	3	Inferred

Mechanism of Action

As a testosterone derivative, 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is expected to exert its effects primarily through interaction with the androgen receptor (AR), a member of the nuclear receptor superfamily.[1] The propionate ester is first hydrolyzed in vivo to yield the active compound, 16α-fluorotestosterone.

The anticipated signaling pathway is as follows:

• Cellular Entry and Receptor Binding: The lipophilic steroid molecule diffuses across the cell membrane and binds to the AR in the cytoplasm.

• Conformational Change and Nuclear Translocation: Upon binding, the AR undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus.

• Gene Transcription: In the nucleus, the steroid-receptor complex binds to specific DNA sequences known as androgen response elements (AREs), modulating the transcription of androgen-responsive genes. This leads to the synthesis of proteins that mediate the physiological effects of androgens.

Caption: Proposed mechanism of action for 16α-fluorotestosterone.

Pharmacokinetics

The pharmacokinetic profile of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate can be inferred by considering its structural components:

• Absorption: Following intramuscular injection, the propionate ester provides a slower release of the active steroid into circulation compared to un-esterified testosterone.[2][3]

• Distribution: The active compound, 16α-fluorotestosterone, is expected to be highly protein-bound in the plasma, primarily to albumin and sex hormone-binding globulin (SHBG). The affinity for SHBG may be altered by the 16α-fluoro group. Studies on other fluorinated androgens have shown varied affinities for SHBG.[4][5]

• Metabolism: The metabolism of this compound is a critical aspect influenced by the 16α-fluoro substitution. Fluorine's high electronegativity can block or slow down metabolic processes at or near the site of fluorination. Specifically, it may hinder 16α-hydroxylation, a common metabolic pathway for androgens. This could potentially increase the half-life and bioavailability of the compound. However, it's also important to consider the possibility of metabolic defluorination, which has been observed with some 16β-fluorinated androgens.[6] The stereochemistry (alpha vs. beta) is crucial in determining the metabolic fate. The primary active metabolites of testosterone are estradiol (via aromatase) and dihydrotestosterone (DHT) (via 5α-reductase).[2] The 16α-fluoro group may influence the efficiency of these conversions.

• Excretion: The metabolites are expected to be excreted primarily in the urine.

Pharmacodynamics

The pharmacodynamic effects of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate are anticipated to be similar to other androgens, with the potential for quantitative differences in anabolic and androgenic potency.

• Androgen Receptor Binding Affinity: Fluorine substitution on the steroid skeleton can modulate binding affinity for the androgen receptor. While some fluorinated androgens exhibit high affinity, it is often slightly reduced compared to their non-fluorinated parent compounds.[4][5] The precise impact of the 16α-fluoro group on AR binding would require experimental determination.

• Anabolic and Androgenic Effects: As an AAS, this compound is expected to promote muscle growth and development of male secondary sexual characteristics. The ratio of anabolic to androgenic activity is a key parameter for therapeutic potential and may be altered by the 16α-fluoro substitution.

• Potential for Altered Tissue Selectivity: The fluorination could potentially influence tissue-specific uptake and activity, a concept explored in the development of fluorinated steroids for imaging purposes.[6]

Experimental Protocols

1. Androgen Receptor Competitive Binding Assay

This protocol determines the relative binding affinity (RBA) of the test compound for the androgen receptor.

• Materials: Purified androgen receptor protein, [³H]-dihydrotestosterone (radioligand), test compound (16α-fluorotestosterone), unlabeled dihydrotestosterone (positive control), assay buffer.

• Procedure:

  • A constant concentration of AR and [³H]-DHT are incubated with varying concentrations of the test compound.

  • The mixture is incubated to allow for competitive binding to reach equilibrium.

  • Bound and free radioligand are separated (e.g., by filtration).

  • The amount of bound radioactivity is measured by liquid scintillation counting.

  • The IC50 (concentration of test compound that inhibits 50% of specific [³H]-DHT binding) is calculated and used to determine the RBA relative to a standard (e.g., DHT).

2. In Vitro Metabolism Study using Human Liver Microsomes

This protocol assesses the metabolic stability of the compound.

• Materials: Human liver microsomes, NADPH regenerating system, test compound, control compounds with known metabolic profiles, analytical standards for potential metabolites.

• Procedure:

  • The test compound is incubated with human liver microsomes in the presence of the NADPH regenerating system to initiate phase I metabolism.

  • Aliquots are taken at various time points and the reaction is quenched.

  • The samples are analyzed by LC-MS/MS to quantify the disappearance of the parent compound and the appearance of metabolites over time.

  • The in vitro half-life and intrinsic clearance are calculated to predict in vivo metabolic stability.

Caption: Key experimental workflows for characterization.

Potential Therapeutic Applications and Considerations

Given its nature as a modified androgen, potential research applications could include:

• Androgen Replacement Therapy: If the compound demonstrates a favorable pharmacokinetic and safety profile.

• Oncology: The androgen receptor is a target in prostate cancer.[7] Modified androgens are sometimes investigated for their potential in this area.

• Research Tool: As a probe to study androgen receptor function and steroid metabolism.

Important Considerations:

• The introduction of a fluorine atom can sometimes lead to off-target effects or altered toxicity profiles, which would need to be thoroughly investigated.

• Like all AAS, there is a potential for misuse in sports and bodybuilding, and the associated adverse effects (e.g., cardiovascular, endocrine, and psychological) would be a concern.

Conclusion

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a structurally intriguing synthetic steroid. Based on established principles of medicinal chemistry and steroid pharmacology, it is anticipated to function as a pro-drug for an active androgen, 16α-fluorotestosterone. The key pharmacological questions revolve around how the 16α-fluoro group quantitatively impacts its androgen receptor binding, metabolic stability, and the overall balance of anabolic versus androgenic effects. Further preclinical studies are necessary to fully elucidate the pharmacological profile of this compound and determine its potential utility and safety.

References

• [Referenced study on 16-beta-fluorine-substituted androgens and their metabolism] ([Link])

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• [Review on targeting the androgen receptor in prostate cancer] ([Link])

• [Study on the metabolism of fluorinated corticosteroids] ([Link])

• [Information on the metabolism of testosterone] ([Link])

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Protocols & Analytical Methods

In Vivo Application of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in Animal Models: Application Notes and Protocols

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the in vivo application of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in animal models. Due to the limited availability of direct research on this specific compound, this guide establishes a robust framework by extrapolating from the well-characterized androgen, testosterone propionate. It delves into the putative mechanism of action, the anticipated impact of 16α-fluorination on its pharmacological profile, and detailed, field-proven protocols for its evaluation in rodent models. This guide is structured to provide not just procedural steps but also the scientific rationale behind them, ensuring experimental integrity and reproducibility. All protocols are presented with a focus on ethical considerations and adherence to the highest standards of animal welfare.

Introduction and Scientific Context

Androgenic-anabolic steroids (AAS) are a class of synthetic derivatives of testosterone that play a critical role in various physiological processes, including the development and maintenance of male reproductive tissues and the promotion of muscle and bone mass.[1] The modification of the testosterone backbone is a common strategy in medicinal chemistry to alter the pharmacokinetic and pharmacodynamic properties of the molecule, aiming to enhance anabolic effects while minimizing androgenic side effects.

The introduction of fluorine into a steroid molecule can significantly alter its properties. Fluorination can enhance metabolic stability by blocking sites susceptible to enzymatic degradation, and it can also modulate the binding affinity to the androgen receptor (AR).[2] Studies on other fluorinated androgens have shown that fluorine substitution can influence receptor binding affinity, though the effect is position-dependent.[3] For instance, while most fluorine-substituted androgens show high affinity for the AR, this affinity is often slightly lower than their non-fluorinated counterparts.[3][4] Specifically, studies involving 16β-fluoro androgens have noted significant metabolic defluorination in vivo, a process that might be altered by the stereochemistry at the 16α position.[5]

Given the lack of direct data, this guide will use testosterone propionate as the foundational reference compound. We will first outline the established mechanism of action for androgens and then present detailed protocols for evaluating the androgenic and anabolic activity of a test compound like 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate using the gold-standard castrated rat model, often referred to as the Hershberger bioassay.[6]

Putative Mechanism of Action: The Androgen Receptor Signaling Pathway

The biological effects of androgens are mediated through the androgen receptor (AR), a ligand-activated transcription factor belonging to the nuclear receptor superfamily.[7] The canonical AR signaling pathway is a multi-step process that is initiated by the binding of an androgenic ligand.

• Ligand Binding and Receptor Activation: In its inactive state, the AR resides in the cytoplasm, complexed with heat shock proteins (HSPs). The binding of an androgen, such as testosterone or its more potent metabolite dihydrotestosterone (DHT), to the ligand-binding domain (LBD) of the AR induces a conformational change.[7] This leads to the dissociation of the HSPs.

• Dimerization and Nuclear Translocation: The activated AR-ligand complex then forms a homodimer. This dimerization exposes a nuclear localization signal, facilitating the translocation of the complex into the nucleus.

• DNA Binding and Transcriptional Regulation: Within the nucleus, the AR homodimer binds to specific DNA sequences known as Androgen Response Elements (AREs) located in the promoter or enhancer regions of target genes.

• Gene Expression: Upon binding to AREs, the AR recruits co-activator or co-repressor proteins, which in turn modulate the transcription of androgen-responsive genes, leading to the physiological effects associated with androgens.[8]

It is hypothesized that 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, after hydrolysis of its propionate ester to the active 17β-hydroxyl form, will act as an agonist of the androgen receptor, initiating this signaling cascade.

Caption: Canonical Androgen Receptor Signaling Pathway.

Experimental Protocols for In Vivo Evaluation

The following protocols are designed to assess the androgenic and anabolic properties of a test compound like 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in a castrated male rat model. This model is essential as it removes the influence of endogenous androgens, allowing for a clear assessment of the test compound's activity.

Ethical Considerations and Animal Model Selection

All animal experiments must be conducted in accordance with national and institutional guidelines for the care and use of laboratory animals.[9][10] The protocol should be approved by an Institutional Animal Care and Use Committee (IACUC).

• Animal Model: Peripubertal male rats (e.g., Sprague-Dawley or Wistar strain), approximately 42 days of age at the time of castration, are recommended.[6]

• Housing: Animals should be housed in an environment with controlled temperature, humidity, and a 12-hour light/dark cycle. They should have ad libitum access to standard rodent chow and water.

• The 3Rs: The principles of Replacement, Reduction, and Refinement should be applied. This includes using the minimum number of animals required for statistical significance and refining procedures to minimize any potential pain or distress.[11]

Surgical Castration

Surgical castration is performed to create an androgen-deficient baseline.

• Anesthesia: Anesthetize the rats using an appropriate method, such as isoflurane inhalation or an intraperitoneal injection of a ketamine/xylazine cocktail, as approved by the IACUC.

• Surgical Procedure:

  • Aseptically prepare the scrotal area.

  • Make a small incision in the scrotum.

  • Exteriorize each testis, ligate the blood vessels and spermatic cord, and remove the testis and epididymis.

  • Close the incision with sutures or wound clips.

• Post-operative Care: Administer analgesics for a few days post-surgery to manage pain.[12] Allow the animals a recovery period of at least 7 days before starting the treatment regimen.

Compound Preparation and Administration

• Vehicle Selection: Testosterone propionate and similar steroid esters are typically dissolved in a sterile oil vehicle, such as sesame oil or corn oil. A preliminary solubility test should be performed for 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate.

• Dosing Solution Preparation:

  • Accurately weigh the test compound.

  • Dissolve it in the chosen vehicle to achieve the desired concentrations. Gentle warming and vortexing may be required.

  • Prepare fresh dosing solutions regularly.

• Administration:

  • Administer the compound via subcutaneous (s.c.) or intramuscular (i.m.) injection. Subcutaneous injection between the shoulder blades is common.

  • The dosing volume should be consistent across all groups (e.g., 0.1-0.2 mL per 100g body weight).

  • Dosing should occur daily for a period of 10 consecutive days.[6]

Experimental Design (Hershberger Bioassay Model)

The Hershberger bioassay is a standardized method for assessing androgenic and anabolic activity.[6]

• Group 1: Sham Control: Sham-operated animals receiving vehicle only.

• Group 2: Castrated Control: Castrated animals receiving vehicle only.

• Group 3: Positive Control: Castrated animals receiving a known androgen, such as testosterone propionate (e.g., 0.2-0.4 mg/kg/day, s.c.).

• Groups 4-6 (or more): Test Compound Groups: Castrated animals receiving different doses of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate (e.g., low, medium, and high doses).

A minimum of 6 animals per group is recommended for statistical power.[12]

Caption: Experimental Workflow for In Vivo Androgen Assessment.

Data Collection and Endpoint Analysis

Approximately 24 hours after the final dose, animals are euthanized for sample collection.[6]

Body and Organ Weights

• Record the final body weight.

• Carefully dissect and weigh the following androgen-sensitive tissues:

  • Ventral prostate

  • Seminal vesicles (including coagulating glands)

  • Levator ani muscle

  • Glans penis

  • Cowper's glands

• The levator ani muscle is considered an indicator of anabolic activity, while the prostate and seminal vesicles are indicators of androgenic activity.

Quantitative Data Presentation

The following table presents representative data from studies on testosterone propionate in castrated rats to illustrate the expected dose-dependent effects on organ weights.

Treatment Group	Dose (mg/kg/day)	Ventral Prostate (mg)	Seminal Vesicles (mg)	Levator Ani Muscle (mg)
Castrated Control	Vehicle	15 ± 3	20 ± 5	100 ± 10
Testosterone Propionate	0.1	50 ± 8	60 ± 10	150 ± 15
Testosterone Propionate	0.4	200 ± 25	250 ± 30	250 ± 20
Testosterone Propionate	1.0	450 ± 50	500 ± 60	350 ± 30

Note: The values in this table are hypothetical and synthesized from multiple sources for illustrative purposes. Actual results will vary based on specific experimental conditions.[13][14][15]

Hormone Level Analysis

• Blood Collection: Collect trunk blood at necropsy. Process to obtain serum or plasma and store at -80°C until analysis.

• Testosterone Measurement:

  • ELISA: Commercially available ELISA kits are a common method for quantifying testosterone levels in serum or plasma.[1] These kits are typically competitive immunoassays where the signal is inversely proportional to the amount of testosterone in the sample.

  • LC-MS/MS: Liquid chromatography-tandem mass spectrometry offers higher specificity and sensitivity for steroid hormone quantification and is considered the gold standard.[9]

Histological Analysis

• Fix a portion of the prostate and seminal vesicles in 10% neutral buffered formalin.

• Process the tissues for paraffin embedding, sectioning, and staining with Hematoxylin and Eosin (H&E).

• Microscopic examination can reveal changes in epithelial cell height, acinar structure, and overall tissue morphology indicative of androgenic stimulation.

Conclusion and Future Directions

This guide provides a comprehensive framework for the in vivo evaluation of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in animal models. By leveraging the extensive knowledge of testosterone propionate and established protocols like the Hershberger bioassay, researchers can effectively characterize the androgenic and anabolic profile of this novel compound. Key to this investigation will be a careful dose-response study to determine its potency relative to testosterone propionate and to observe any potential dissociation between anabolic and androgenic effects, which may be influenced by the 16α-fluoro substitution. Further studies could also explore its metabolic fate, including the stability of the C-F bond, and its binding kinetics with the androgen receptor. The protocols and principles outlined herein provide a solid foundation for advancing our understanding of this and other novel synthetic androgens.

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• Agilent Technologies. (2017). Quantification of Testosterone in Serum by Liquid Chromatography‑Tandem Mass Spectrometry. Available at: [Link]

• Bădulescu, L., Vlase, L., Imre, S., Muntean, D. L., & Achim, M. (2016). NEW LC-MS/MS METHOD FOR TESTOSTERONE AND DIHYDROTESTOSTERONE ANALYSIS IN MALE RAT PLASMA. Farmacia, 64(2), 236-241. Available at: [Link]

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• ELK Biotechnology. Rat Testo(Testosterone) ELISA Kit Manual. Available at: [Link]

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Application Notes &amp; Protocols for the Research Use of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one Propionate

A Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the dosage and administration of the synthetic androgen, 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, for preclinical research applications. As a novel derivative of testosterone, this compound is of significant interest for investigating androgen receptor (AR) signaling and developing potential therapeutic agents. These notes offer a detailed exploration of its presumed mechanism of action, protocols for preparation and administration, and key considerations for experimental design and data interpretation. The information herein is intended to equip researchers with the foundational knowledge to conduct rigorous and reproducible studies.

Introduction and Scientific Background

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a synthetic anabolic-androgenic steroid (AAS) structurally related to testosterone. The parent compound, testosterone (17β-hydroxyandrost-4-en-3-one), is the primary male sex hormone and plays a crucial role in the development and maintenance of male secondary sexual characteristics.[1][2] Synthetic modifications to the testosterone backbone, such as the introduction of a 16α-fluoro group and the addition of a propionate ester at the 17β-hydroxyl position, are designed to alter the pharmacokinetic and pharmacodynamic properties of the molecule.

The 16α-fluoro substitution is anticipated to influence the compound's binding affinity for the androgen receptor and its metabolic stability. Halogenation at this position may hinder enzymatic degradation, potentially prolonging the half-life of the compound. The propionate ester is a common modification that renders the parent steroid more lipophilic, thereby slowing its release from an oily vehicle following intramuscular injection and extending its duration of action.[3]

Presumed Mechanism of Action

Like other androgens, 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is expected to exert its biological effects primarily through binding to and activating the androgen receptor (AR).[4][5] The AR is a ligand-activated transcription factor belonging to the nuclear receptor superfamily.[6] Upon binding to an androgen, the AR undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus.[6] In the nucleus, the androgen-AR complex binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes, thereby modulating their transcription.[6]

Beyond this classical genomic pathway, androgens can also elicit rapid, non-genomic effects through membrane-associated ARs, activating various downstream signaling cascades, including ERK, Akt, and MAPK pathways.[7]

Compound Characteristics and Preparation

A thorough understanding of the physicochemical properties of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is crucial for its proper handling and administration in a research setting.

Property	Description	Reference
IUPAC Name	(16R,17S)-16-Fluoro-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one propanoate	Inferred
Molecular Formula	C22H31FO3	Inferred
Molecular Weight	~362.48 g/mol	Inferred
Solubility	Expected to be poorly soluble in water and soluble in organic solvents and oils.	Inferred
Storage	Store as a solid at -20°C. Protect from light.	Standard practice

Preparation of Stock Solutions

For in vitro studies, a high-concentration stock solution should be prepared in an appropriate organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol.

Protocol 2.1.1: Preparation of a 10 mM DMSO Stock Solution

• Weighing: Accurately weigh a precise amount of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of sterile, anhydrous DMSO to achieve a final concentration of 10 mM.

• Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C.

Preparation of Dosing Solutions for In Vivo Administration

For in vivo studies, particularly those involving intramuscular (IM) injections, the compound should be dissolved in a sterile, biocompatible oil-based vehicle. Common vehicles include sesame oil, cottonseed oil, or olive oil.[8]

Protocol 2.2.1: Preparation of an Oil-Based Dosing Solution

• Weighing: Accurately weigh the required amount of the compound based on the desired final concentration and total volume.

• Vehicle Addition: In a sterile vial, add the weighed compound to the appropriate volume of sterile vehicle (e.g., sesame oil).

• Dissolution: Gently warm the mixture in a water bath (e.g., 40-50°C) and vortex or sonicate until the compound is fully dissolved. Visually inspect for any undissolved particles.

• Sterilization (Optional but Recommended): If necessary, the final solution can be filter-sterilized using a 0.22 µm syringe filter compatible with oil-based solutions.

• Storage: Store the dosing solution in a sterile, light-protected vial at room temperature or as specified by stability studies.

In Vivo Administration Protocols

The choice of animal model, administration route, dosage, and frequency will depend on the specific research question. Rodent models, such as rats and mice, are commonly used for studying the effects of androgens.

Intramuscular (IM) Injection

IM injection is the preferred route for administering oil-based steroid solutions to achieve sustained release.[9]

Protocol 3.1.1: Intramuscular Injection in Rodents

• Animal Restraint: Properly restrain the animal to ensure its safety and prevent injury to the researcher.

• Site Preparation: Clean the injection site (e.g., the quadriceps or gluteal muscle) with a 70% ethanol swab and allow it to dry.[10]

• Aspiration: Draw the desired volume of the dosing solution into a sterile syringe fitted with an appropriate needle (e.g., 23-25 gauge for mice, 21-23 gauge for rats).[11]

• Injection: Insert the needle at a 90-degree angle deep into the muscle mass.[10][11] Aspirate briefly to ensure the needle is not in a blood vessel.

• Administration: Inject the solution slowly and steadily (approximately 10 seconds per milliliter) to allow for muscle fiber expansion and minimize leakage.[10]

• Withdrawal and Post-Injection Care: Withdraw the needle smoothly and apply gentle pressure to the injection site with sterile gauze. Monitor the animal for any signs of distress.

Dosage Considerations

The appropriate dosage of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate will need to be determined empirically through dose-response studies. As a starting point, researchers can refer to dosages used for testosterone propionate in similar experimental paradigms. For example, studies in rats have used testosterone propionate at doses ranging from 1.25 mg/kg to 100 mg/kg, depending on the research question.[1][8]

Parameter	Recommendation	Rationale
Initial Dose Range	1-10 mg/kg/week	A conservative starting range for assessing anabolic and androgenic effects.
Dose-Response Studies	Essential to establish the ED50 for the desired biological effect.	Determines the optimal concentration range for efficacy and minimizes potential toxicity.
Vehicle Control Group	Always include a group receiving the vehicle alone.	To control for any effects of the vehicle or the injection procedure itself.

Experimental Design and Data Interpretation

A well-designed study with appropriate controls is essential for obtaining meaningful and interpretable data.

Assessing Androgenic and Anabolic Activity

The Hershberger assay is a standardized in vivo bioassay used to assess the androgenic and anabolic activity of a test compound in castrated male rats.

Table 4.1.1: Key Endpoints in the Hershberger Assay

Tissue	Activity Measured	Rationale
Ventral Prostate	Androgenic	A primary androgen-dependent tissue.
Seminal Vesicles	Androgenic	Highly sensitive to androgen stimulation.
Levator Ani Muscle	Anabolic	An androgen-sensitive muscle that is used as a proxy for anabolic activity.
Liver	Potential Toxicity	Changes in liver weight can indicate hepatotoxicity.[12]

Pharmacokinetic Analysis

To understand the absorption, distribution, metabolism, and excretion (ADME) profile of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, pharmacokinetic studies are necessary.

Protocol 4.2.1: Basic Pharmacokinetic Study Design

• Dosing: Administer a single dose of the compound to a cohort of animals.

• Blood Sampling: Collect blood samples at various time points post-administration (e.g., 0, 1, 2, 4, 8, 12, 24, 48, 72 hours).

• Plasma/Serum Analysis: Separate plasma or serum and analyze the concentration of the parent compound and its potential metabolites using techniques such as LC-MS/MS.

• Parameter Calculation: Calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, and half-life.

Visualization of Key Pathways and Workflows

Androgen Receptor Signaling Pathway

Caption: Classical genomic signaling pathway of the androgen receptor.

Experimental Workflow for In Vivo Studies

Caption: General experimental workflow for in vivo assessment.

Concluding Remarks

The study of novel synthetic androgens like 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate holds significant promise for advancing our understanding of androgen biology and for the development of new therapeutics. The protocols and guidelines presented in this document are intended to serve as a starting point for researchers. It is imperative that all experimental procedures are conducted in accordance with institutional animal care and use committee (IACUC) guidelines and with a commitment to scientific rigor. Careful experimental design, including appropriate controls and dose-response studies, will be critical for elucidating the unique biological properties of this compound.

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Application Notes and Protocols for the Solubilization of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide to the dissolution of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, a synthetic fluorinated androgen ester, for experimental use. Given the absence of specific public data for this compound, this guide synthesizes established methodologies for structurally analogous compounds, including androgen propionate esters and fluorinated steroids. The protocols herein are grounded in fundamental principles of steroid chemistry and pharmacology, offering robust starting points for both in vitro and in vivo research applications. We will explore the causal reasoning behind solvent and vehicle selection, provide detailed, step-by-step preparation protocols, and present self-validating systems to ensure solution integrity.

Introduction: Understanding the Molecule

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a synthetic anabolic-androgenic steroid (AAS). Its structure presents two key features that dictate its solubility profile:

• The Propionate Ester: The esterification of the 17β-hydroxyl group with propionic acid significantly increases the molecule's lipophilicity.[1] This modification makes the compound poorly soluble in aqueous solutions but readily soluble in nonpolar organic solvents and oils. Esterification serves as a common strategy to create prohormones that, after administration, are slowly hydrolyzed to release the active parent steroid, thereby extending the duration of action.[1]

• The 16α-Fluoro Group: The introduction of a fluorine atom at the 16α position can substantially alter the molecule's physicochemical properties, including its polarity, metabolic stability, and receptor binding affinity.[2][3] While fluorine is highly electronegative, its effect on overall solubility in a large steroid molecule is complex. It can increase lipophilicity and may also introduce a degree of lipophobicity, affecting interactions with certain nonpolar solvents.[3] This modification often serves to protect the molecule from metabolic degradation, potentially enhancing its biological activity.[2]

Therefore, a successful dissolution strategy must accommodate a highly lipophilic, water-insoluble compound.

Solvent Selection and Rationale

The choice of solvent is contingent on the experimental context, primarily differentiating between in vitro (e.g., cell culture) and in vivo (e.g., animal studies) applications.

Solvents for In Vitro Applications

For cell-based assays, the primary challenge is to dissolve the compound in a water-miscible organic solvent to create a concentrated stock solution. This stock is then diluted into the aqueous culture medium to achieve the final working concentration, minimizing the final solvent concentration to avoid cellular toxicity.

Solvent	Rationale & Causality	Max. Recommended Final Concentration in Media
Dimethyl Sulfoxide (DMSO)	A powerful, water-miscible polar aprotic solvent capable of dissolving a wide range of hydrophobic compounds. It is the most common choice for preparing stock solutions of non-polar compounds for cell culture.	≤ 0.5% (v/v), ideally ≤ 0.1%
Ethanol (Absolute)	A water-miscible polar protic solvent. It is less toxic to cells than DMSO but may be a less effective solvent for highly lipophilic compounds. It can be a good alternative if DMSO interferes with the assay.[4]	≤ 0.5% (v/v)
Acetone	A water-miscible polar aprotic solvent. It is a strong solvent but generally more volatile and toxic to cells than DMSO or ethanol. Use with caution and only if other solvents fail.	≤ 0.1% (v/v)

Self-Validation: Always perform a vehicle control experiment, treating cells with the highest concentration of the solvent used in the experiment to ensure it does not independently affect the experimental outcome.

Vehicles for In Vivo Applications

For administration to animals, the formulation must be sterile, biocompatible, and non-toxic, providing a stable depot for gradual release of the compound. Given the lipophilicity of androgen esters, oil-based vehicles are the standard for parenteral (e.g., intramuscular or subcutaneous) injection.[1][5]

Vehicle	Rationale & Causality	Key Considerations
Sterile Fixed Oils	(e.g., Sesame Oil, Cottonseed Oil, Castor Oil, Miglyol 812) These oils are non-polar and readily dissolve lipophilic steroids. They form a depot at the injection site, from which the drug slowly partitions into the circulation. Sesame oil is a common, well-tolerated vehicle.[6]	Must be sterile-filtered. Viscosity can affect injectability. Check for peroxides, as they can degrade the compound.
Co-solvents & Excipients	(e.g., Benzyl Benzoate, Benzyl Alcohol) Benzyl benzoate acts as a co-solvent to increase the solubility of the steroid in the oil. Benzyl alcohol is often included as a bacteriostatic agent and can also aid in solubilization.	Use in appropriate, safe concentrations. Benzyl alcohol can cause irritation at the injection site.

Experimental Protocols

Safety First: Always handle 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in a well-ventilated area or chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Review the Material Safety Data Sheet (MSDS) before use.

Protocol for Preparing In Vitro Stock Solutions

This protocol details the preparation of a 10 mM stock solution in DMSO.

Materials:

• 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate (FW: Check manufacturer's data)

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, amber glass vial with a PTFE-lined cap

• Analytical balance

• Vortex mixer

• Water bath or sonicator (optional)

Methodology:

• Calculate Mass: Determine the mass of the compound required. For example, for 2 mL of a 10 mM stock of a compound with a formula weight of 364.5 g/mol : Mass (g) = Volume (L) x Concentration (mol/L) x FW ( g/mol ) Mass (mg) = 2 mL x (1 L / 1000 mL) x (10 mmol / 1 L) x (1 mol / 1000 mmol) x 364.5 g/mol x (1000 mg / 1 g) = 7.29 mg

• Weigh Compound: Accurately weigh the calculated mass of the steroid and place it into the sterile amber vial.

• Add Solvent: Add the calculated volume (e.g., 2 mL) of anhydrous DMSO to the vial.

• Dissolve: Tightly cap the vial and vortex vigorously for 1-2 minutes.

• Ensure Complete Dissolution: Visually inspect the solution against a light source to ensure no solid particles remain. If dissolution is slow, gently warm the vial to 37°C in a water bath or use a brief sonication (1-5 minutes). Causality: Increasing temperature enhances the kinetic energy of the molecules, facilitating the breakdown of the crystal lattice and improving the rate of dissolution.

• Sterilization & Storage: While DMSO at high concentrations is self-sterilizing, the stock can be sterile-filtered through a 0.22 µm PTFE (polytetrafluoroethylene) syringe filter if absolute sterility is required for sensitive applications. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. The amber vial protects the compound from potential photodegradation.

Diagram: In Vitro Stock Solution Workflow

Caption: Workflow for preparing a concentrated in vitro stock solution.

Protocol for Preparing In Vivo Oil-Based Formulation

This protocol describes the preparation of a 10 mg/mL sterile oil solution for parenteral administration.

Materials:

• 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate

• Sterile Sesame Oil

• Sterile Benzyl Benzoate (optional, as co-solvent)

• Sterile Benzyl Alcohol (optional, as preservative)

• Sterile, sealed glass vial (e.g., serum vial with rubber stopper and aluminum crimp seal)

• Sterile syringes and needles

• 0.22 µm sterile PTFE syringe filter

• Analytical balance

• Heated magnetic stir plate

Formulation Example:

Component	Concentration (v/v or w/v)	Purpose
16α-Fluoro-... propionate	10 mg/mL	Active Pharmaceutical Ingredient (API)
Benzyl Benzoate	20%	Co-solvent
Benzyl Alcohol	2%	Preservative / Co-solvent
Sesame Oil	q.s. to 100%	Vehicle

Methodology (Aseptic Technique is CRITICAL):

• Preparation: In a sterile environment (e.g., a laminar flow hood), place a sterile beaker or vial on a heated magnetic stir plate.

• Combine Solvents: Add the required volumes of benzyl alcohol and benzyl benzoate to the vial. Begin gentle stirring. Causality: Combining the co-solvents first creates a more potent solubilizing medium before adding the less soluble oil vehicle.

• Add Compound: Slowly add the pre-weighed sterile powder of the compound to the stirring solvent mixture.

• Dissolve: Allow the compound to fully dissolve in the benzyl alcohol/benzoate mixture. Gentle heating (40-50°C) can be applied to expedite this process. Do not overheat, as it may degrade the compound.

• Add Oil Vehicle: Once the compound is fully dissolved, slowly add the sterile sesame oil while continuously stirring until the final volume is reached.

• Homogenize: Continue stirring the solution until it is completely clear and uniform.

• Sterile Filtration: Draw the final solution into a sterile syringe. Attach a 0.22 µm PTFE syringe filter to the syringe. Filter the solution directly into the final sterile, sealed vial. Causality: This is the terminal sterilization step, ensuring the final product is free of microbial contamination.

• Storage: Store the final formulation at room temperature, protected from light. Do not refrigerate, as low temperatures can cause the steroid to crystallize out of the oil solution.

Diagram: In Vivo Formulation Workflow

Caption: Aseptic workflow for preparing an oil-based in vivo formulation.

Final Validation and Quality Control

Before experimental use, it is crucial to validate the prepared solution.

• Visual Inspection: The final solution should be clear and free of any particulate matter or crystals. Check for clarity both at room temperature and, for in vitro stocks, after dilution in media.

• Concentration Verification (Optional): For GMP or GLP studies, the concentration of the final solution can be verified using analytical techniques like HPLC-UV.[7][8] A standard curve would be prepared using the pure compound.

• pH Measurement: For aqueous dilutions from in vitro stocks, ensure the final pH of the medium is not significantly altered.

• Stability: For long-term studies, periodically inspect stored solutions for any signs of precipitation or color change.

By adhering to these principles and protocols, researchers can confidently prepare solutions of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, ensuring the reliability and reproducibility of their experimental results.

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• de Souza, A. W. V., et al. (2020). Determination of Steroids in Bovine Serum: Validation of a Reliable LC-MS/MS Method and In Vivo Studies with Boldenone Undecylenate and Testosterone Propionate. Journal of Agricultural and Food Chemistry, 68(42), 11848–11858. [Link]

• Nema, S., & Brendel, R. J. (2002). Emerging Excipients in Parenteral Medications. PDA Journal of Pharmaceutical Science and Technology, 56(6), 316-325. [Link]

• Empower Pharmacy. (n.d.). Testosterone Ester Combinations to Support Optimal Patient Outcomes. Retrieved January 27, 2024, from [Link]

• Gower, D. B., & Harrison, F. A. (1970). Studies on the biosynthesis in vivo and excretion of 16-unsaturated C 19 steroids in the boar. The Biochemical Journal, 118(1), 1P. [Link]

• Tsiupa, A., et al. (2022). Organic solvent extraction of anabolic steroids from aqueous solutions. ResearchGate. [Link]

• Liu, A., et al. (1992). Radiochemical synthesis and tissue distribution studies on six fluorine-substituted androgens, potential imaging agents for prostatic cancer. Journal of Medicinal Chemistry, 35(2), 274–280. [Link]

• Hoang, K. C., & Mecozzi, S. (2004). Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants. Langmuir, 20(18), 7347–7350. [Link]

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• 4. Study of solubility of steroids in hydrofluoroalkane propellants - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols for the Investigation of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in Drug Discovery Research

For Research Use Only.

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and investigational protocols for 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate, also known as 16α-Fluorotestosterone propionate. Due to the limited publicly available data on this specific molecule, this guide synthesizes information from structurally related fluorinated androgens and established methodologies for androgen receptor (AR) modulators. The protocols and application notes herein are intended to serve as a foundational framework for the characterization and evaluation of this compound in a drug discovery context.

Introduction: The Rationale for Fluorination in Androgen Drug Discovery

The strategic introduction of fluorine into steroid scaffolds is a well-established approach in medicinal chemistry to modulate pharmacological properties. Fluorination can influence a molecule's metabolic stability, receptor binding affinity, and pharmacokinetic profile. In the context of androgens, fluorinated derivatives have been explored for various therapeutic and diagnostic applications, including the development of Selective Androgen Receptor Modulators (SARMs) and imaging agents for prostate cancer.[1][2]

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a synthetic androgen that incorporates a fluorine atom at the 16α position of the testosterone propionate backbone. This modification is anticipated to alter its interaction with the androgen receptor and its metabolic fate compared to the parent hormone. Research into related compounds suggests that 16-fluorination can impact both binding affinity and in vivo stability.[3][4] However, it is also noted that 16α-fluoro substitution can sometimes lead to metabolic defluorination.[4]

Potential Areas of Investigation:

• Oncology: As a potential SARM for the treatment of muscle wasting (cachexia) in cancer patients, or as a therapeutic agent in AR-positive breast and prostate cancers.

• Metabolic Diseases: Investigating its role in conditions associated with androgen deficiency.

• Diagnostic Imaging: With radiolabeling (e.g., with ¹⁸F), it could be explored as a PET imaging agent for visualizing AR-rich tissues like the prostate.[1][5][6][7]

Physicochemical Properties and Handling

Property	Predicted Value/Information
Chemical Formula	C₂₂H₃₁FO₃
Molecular Weight	378.48 g/mol
Appearance	Expected to be a white to off-white crystalline powder.
Solubility	Likely to be sparingly soluble in water, but soluble in organic solvents such as ethanol, DMSO, and chloroform.
Storage	Store in a cool, dry place, protected from light. For long-term storage, -20°C is recommended.
Handling Precautions	Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Potent hormonal compound; avoid inhalation and skin contact.

Proposed Mechanism of Action: Interaction with the Androgen Receptor

It is hypothesized that 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate acts as a ligand for the androgen receptor. Upon entering the cell, it is expected to bind to the AR in the cytoplasm, leading to a conformational change, dissociation from heat shock proteins, dimerization, and translocation into the nucleus. Within the nucleus, the ligand-AR complex binds to Androgen Response Elements (AREs) on the DNA, recruiting co-regulators to modulate the transcription of target genes.

Caption: In vitro experimental workflow for compound characterization.

In Vivo Models

This is a standardized in vivo assay to assess the androgenic and anabolic activity of a test compound in castrated male rats.

Principle: Castration leads to the regression of androgen-dependent tissues. The administration of an androgenic compound will restore the weight of these tissues. The assay measures the weight changes in various androgen-sensitive tissues, such as the ventral prostate, seminal vesicles, and levator ani muscle, to differentiate between androgenic and anabolic effects.

Protocol:

• Animal Model: Use castrated prepubertal male rats.

• Dosing: Administer 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate at various dose levels daily for a specified period (e.g., 10 days) via subcutaneous injection or oral gavage. Include a vehicle control group and a positive control group (e.g., testosterone propionate).

• Tissue Collection: At the end of the treatment period, euthanize the animals and carefully dissect and weigh the target tissues (ventral prostate, seminal vesicles, levator ani muscle, etc.).

• Data Analysis: Compare the tissue weights of the treated groups to the control groups. An increase in the weight of the levator ani muscle relative to the ventral prostate and seminal vesicles suggests a favorable anabolic-to-androgenic ratio.

Potential Challenges and Considerations

• Metabolic Stability: As noted with some 16α-fluoro steroids, the compound may be susceptible to in vivo defluorination, which could affect its activity and lead to off-target effects, such as accumulation in bone. [4]Metabolic stability studies using liver microsomes should be conducted early in the evaluation process.

• Stereochemistry: The synthesis of the compound must be carefully controlled to ensure the correct stereochemistry at the 16α position, as the 16β epimer may have different biological properties.

• Off-Target Effects: The binding of the compound to other steroid receptors (e.g., progesterone, glucocorticoid, and estrogen receptors) should be assessed to determine its selectivity.

Conclusion

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate represents an intriguing molecule for drug discovery research, particularly in the realm of androgen receptor modulation. While direct experimental data is scarce, the principles of steroid chemistry and pharmacology provide a solid foundation for its investigation. The protocols outlined in this document offer a starting point for researchers to elucidate the pharmacological profile of this compound and to explore its potential therapeutic applications. A systematic approach, beginning with in vitro characterization and progressing to in vivo models, will be crucial in determining its value as a drug candidate.

References

• Brodack J.W., Kilbourn M.R., Welch M.J., Katzenellenbogen J.A. Application of robotics to radiopharmaceutical preparation: controlled synthesis of fluorine-18 16 alpha-fluoroestradiol-17 beta. J Nucl Med. 1986;27(5):714–21. [Link]

• Bratoeff E., Cabeza M., Pérez-Ornelas V., Recillas S., Heuze I. In vivo and in vitro effect of novel 4,16-pregnadiene-6,20-dione derivatives, as 5alpha-reductase inhibitors. J Steroid Biochem Mol Biol. 2008 Sep;111(3-5):275-81. [Link]

• Liu A., Dence C.S., Welch M.J., Katzenellenbogen J.A. Synthesis of high affinity fluorine-substituted ligands for the androgen receptor. Potential agents for imaging prostatic cancer by positron emission tomography. J Med Chem. 1992 May 1;35(9):1649-57. [Link]

• Liu A., Dence C.S., Welch M.J., Katzenellenbogen J.A. radiochemical synthesis and tissue distribution studies on six fluorine-substituted androgens, potential imaging agents for prostatic cancer. J Nucl Med. 1992 Jul;33(7):1351-9. [Link]

• Oh S.J., Mosdzianowski C., Chi D.Y., Kim J.Y., Ryu J.S., Rhee S.S., Moon D.H. Optimization of the preparation of fluorine-18-labeled steroid receptor ligands 16alpha-[18F]fluoroestradiol (FES), [18F]fluoro furanyl norprogesterone (FFNP), and 16beta-[18F]fluoro-5alpha-dihydrotestosterone (FDHT) as radiopharmaceuticals. J Labelled Comp Radiopharm. 2014 May 15;57(6):400-6. [Link]

• Pomper M.G., VanBrocklin H., McCarthy T.J., Welch M.J., Katzenellenbogen J.A. 16 beta-([18F]Fluoro)estrogens: systematic investigation of a new series of fluorine-18-labeled estrogens as potential imaging agents for estrogen-receptor-positive breast tumors. J Med Chem. 1992 Jan 24;35(2):286-92. [Link]

• Tewson T.J., Berridge M.S. Preclinical evaluation of fluorine-18-labeled androgen receptor ligands in baboons. J Nucl Med. 1996 May;37(5):795-800. [Link]

• Tewson T.J. Androgen Receptor Imaging in the Management of Hormone-Dependent Cancers with Emphasis on Prostate Cancer. Pharmaceuticals (Basel). 2023 May 4;16(5):696. [Link]

• US Patent US20180016296A1, METHOD FOR FULLY AUTOMATED SYNTHESIS OF 16Beta-18F-FLUORO-5Alpha-DIHYDROTESTOSTERONE (18F-FDHT).

• ZFIN ChEBI: 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate. [Link]

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• 3. Fluorine-18-labeled androgens: radiochemical synthesis and tissue distribution studies on six fluorine-substituted androgens, potential imaging agents for prostatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Androgen Receptor Imaging in the Management of Hormone-Dependent Cancers with Emphasis on Prostate Cancer [mdpi.com]
• 5. 16α-[18F]Fluoro-17β-estradiol - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 7. Optimization of the preparation of fluorine-18-labeled steroid receptor ligands 16alpha-[18F]fluoroestradiol (FES), [18F]fluoro furanyl norprogesterone (FFNP), and 16beta-[18F]fluoro-5alpha-dihydrotestosterone (FDHT) as radiopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking Androgen Receptor Dynamics: A Guide to Utilizing 16α-Fluoro-17β-hydroxyandrost-4-en-3-one Propionate in Research

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate as a sophisticated research tool. With full editorial control, this guide is structured to provide in-depth technical insights and field-proven protocols, ensuring scientific integrity and empowering innovative research into androgen receptor (AR) biology.

Introduction: The Significance of a Fluorinated Androgen Analog

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a synthetic anabolic-androgenic steroid, structurally analogous to testosterone propionate. The introduction of a fluorine atom at the 16α position offers unique properties that make it a valuable tool for investigating the androgen receptor, a critical player in various physiological and pathological processes, including prostate cancer, muscle development, and neurodegenerative diseases.

The rationale for utilizing a 16α-fluorinated androgen lies in the strategic modification of its metabolic stability and receptor interaction dynamics. Fluorine's high electronegativity and small size can alter the electronic environment of the steroid core, potentially influencing binding affinity and selectivity for the androgen receptor. Furthermore, the introduction of a fluorine atom can block or modify sites of metabolic attack, leading to a longer biological half-life compared to its non-fluorinated counterpart. This increased stability is particularly advantageous for in vivo studies and for use as a stable competitor in binding assays.

Mechanism of Action: A Potent Androgen Receptor Ligand

Like testosterone, 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate exerts its biological effects by binding to and activating the androgen receptor. The propionate ester at the 17β position enhances the compound's lipophilicity, facilitating its absorption and providing a sustained release profile. Once in the target cell, the ester is cleaved, releasing the active 16α-fluorotestosterone.

The activated androgen receptor-ligand complex translocates to the nucleus, where it dimerizes and binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes. This interaction recruits co-regulatory proteins and modulates the transcription of genes involved in cell proliferation, differentiation, and other androgen-regulated processes.

Caption: Simplified diagram of the androgen receptor signaling pathway initiated by 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate.

Applications in Research

The unique properties of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate make it a versatile tool for a range of research applications:

• Androgen Receptor Binding Studies: Its stability and high affinity make it an excellent competitor in radioligand binding assays to determine the binding affinity of other compounds for the androgen receptor.

• In Vitro Functional Assays: It can be used as a potent agonist to stimulate androgen receptor-dependent signaling pathways in cell-based assays, such as reporter gene assays and cell proliferation studies.

• In Vivo Animal Models: The propionate ester provides a sustained release profile, making it suitable for in vivo studies in animal models to investigate the physiological and pathological roles of androgen receptor activation.

• Development of PET Imaging Agents: When labeled with a positron-emitting isotope like Fluorine-18, this compound has the potential to be used as a tracer for Positron Emission Tomography (PET) to visualize and quantify androgen receptor expression in vivo, particularly in prostate cancer.[1]

Detailed Application Notes and Protocols

The following protocols are provided as a starting point and should be optimized for specific experimental conditions.

Androgen Receptor Competitive Binding Assay

This protocol describes a whole-cell competitive binding assay to determine the relative binding affinity (IC50) of a test compound for the androgen receptor using 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate as a competitor. A radiolabeled androgen, such as [³H]-Mibolerone, is used as the tracer.

Materials:

• Androgen receptor-expressing cells (e.g., LNCaP, VCaP)

• Cell culture medium and supplements

• [³H]-Mibolerone (specific activity ~80 Ci/mmol)

• 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate

• Unlabeled Mibolerone (for non-specific binding)

• Test compounds

• Binding buffer (e.g., DMEM with 0.1% BSA)

• Scintillation cocktail and vials

• Scintillation counter

Protocol:

• Cell Culture: Plate androgen receptor-expressing cells in a 24-well plate at a density that will result in 80-90% confluency on the day of the experiment.

• Preparation of Solutions:

  • Prepare a stock solution of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the test compounds and the competitor in binding buffer.

  • Prepare a working solution of [³H]-Mibolerone in binding buffer at a concentration of ~1 nM.

  • Prepare a solution of unlabeled Mibolerone at a high concentration (e.g., 1 µM) for determining non-specific binding.

• Assay Procedure:

  • Wash the cells once with binding buffer.

  • Add 250 µL of binding buffer to each well.

  • Add 25 µL of the test compound dilutions or 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate dilutions to the respective wells.

  • For total binding wells, add 25 µL of binding buffer.

  • For non-specific binding wells, add 25 µL of the high-concentration unlabeled Mibolerone solution.

  • Add 25 µL of the [³H]-Mibolerone working solution to all wells.

  • Incubate the plate at 37°C for 2-4 hours.

• Washing and Lysis:

  • Aspirate the incubation medium.

  • Wash the cells three times with ice-cold PBS.

  • Lyse the cells by adding 500 µL of 0.1 M NaOH to each well and incubating for 30 minutes at room temperature.

• Scintillation Counting:

  • Transfer the lysate from each well to a scintillation vial.

  • Add 5 mL of scintillation cocktail to each vial.

  • Count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the competitor or test compound.

  • Determine the IC50 value using non-linear regression analysis.

Caption: Workflow for a whole-cell androgen receptor competitive binding assay.

Androgen Receptor-Mediated Reporter Gene Assay

This protocol describes a luciferase reporter gene assay to measure the ability of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate to activate the androgen receptor and induce gene transcription.

Materials:

• Host cells (e.g., HEK293T, PC-3)

• Androgen receptor expression vector (e.g., pCMV-AR)

• Luciferase reporter vector containing AREs (e.g., pGL3-ARE-luc)

• Transfection reagent

• Cell culture medium and supplements

• 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate

• Luciferase assay reagent

• Luminometer

Protocol:

• Transfection:

  • Co-transfect the host cells with the androgen receptor expression vector and the ARE-luciferase reporter vector using a suitable transfection reagent according to the manufacturer's instructions.

  • Plate the transfected cells in a 96-well white, clear-bottom plate.

• Compound Treatment:

  • After 24 hours, replace the medium with a serum-free or charcoal-stripped serum medium.

  • Prepare serial dilutions of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in the appropriate medium.

  • Add the compound dilutions to the cells and incubate for 18-24 hours.

• Luciferase Assay:

  • Remove the medium from the wells.

  • Add the luciferase assay reagent to each well according to the manufacturer's protocol.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a co-transfected control vector (e.g., Renilla luciferase) or to the protein concentration.

  • Plot the normalized luciferase activity against the log concentration of the compound.

  • Determine the EC50 value using non-linear regression analysis.

Data Presentation

Table 1: Comparative Binding Affinities for the Androgen Receptor

Compound	Relative Binding Affinity (RBA) vs. DHT	Reference
Dihydrotestosterone (DHT)	100%	-
Testosterone	~50%	-
16α-Fluoro-17β-hydroxyandrost-4-en-3-one	Expected to be high (specific data required)	-
Mibolerone	~200%	-

Note: The RBA for 16α-Fluoro-17β-hydroxyandrost-4-en-3-one is an expected value based on the properties of fluorinated androgens and requires experimental determination.

Conclusion and Future Directions

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a potent and stable androgen receptor agonist that serves as a valuable research tool. Its unique properties stemming from the 16α-fluoro substitution make it particularly useful for competitive binding assays, in vitro functional studies, and as a scaffold for the development of PET imaging agents. The detailed protocols provided herein offer a solid foundation for researchers to explore the intricate biology of the androgen receptor and its role in health and disease. Future research could focus on the full characterization of its pharmacokinetic and pharmacodynamic properties and its application in preclinical models of androgen-dependent pathologies.

References

• Liu, A., Dence, C. S., Welch, M. J., & Katzenellenbogen, J. A. (1992). Fluorine-18-labeled androgens: radiochemical synthesis and tissue distribution studies on six fluorine-substituted androgens, potential imaging agents for prostatic cancer. Journal of Nuclear Medicine, 33(5), 724–734. [Link]

Sources

• 1. revvity.com [revvity.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one Propionate

Welcome to the technical support center for the synthesis of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the multi-step synthesis of this complex fluorinated steroid. Our aim is to provide not just solutions, but also the underlying scientific principles to empower you to troubleshoot effectively and optimize your synthetic strategy.

Introduction to the Synthetic Challenge

The synthesis of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a challenging endeavor that requires precise control over stereochemistry and reaction conditions. The introduction of a fluorine atom at the 16α-position, in particular, is a critical step that often dictates the overall yield and purity of the final product. This guide will address the most frequent issues encountered in a logical workflow, from the selection of starting materials to the final purification.

Troubleshooting Guide

Issue 1: Low Yield in the Formation of the 16-Functionalized Intermediate

Question: We are experiencing low yields during the initial functionalization of the D-ring of our steroid precursor (e.g., androst-4-ene-3,17-dione) to introduce a handle for fluorination, such as a 16-enol acetate or a 16α-hydroxy group. What are the likely causes and how can we improve this?

Answer:

This is a common bottleneck. The reactivity of the C16 position is influenced by steric hindrance from the C18 angular methyl group. The primary causes for low yield in this step are incomplete reaction and the formation of side products.

Causality and Recommended Actions:

• Incomplete Enolization/Enolate Formation: The formation of a 16-enol derivative is crucial for subsequent fluorination. Incomplete reaction is often due to an insufficiently strong base or suboptimal reaction temperature.

  • Protocol: For the formation of a 16-enol acetate, ensure your starting material is completely dry. Use a slight excess of a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperatures (-78 °C) to ensure complete and irreversible enolate formation before quenching with acetic anhydride.

• Side Reactions: Competing reactions at other sites, such as the C2 position, can reduce the yield of the desired 16-functionalized product.

  • Preventative Measure: The use of kinetic control conditions (i.e., strong, hindered base at low temperature) favors the formation of the less thermodynamically stable, but more rapidly formed, C16 enolate.

Experimental Workflow: Formation of a 16-Enol Acetate Intermediate

• Preparation: Under an inert atmosphere (Argon or Nitrogen), dissolve the steroid precursor in anhydrous tetrahydrofuran (THF).

• Enolate Formation: Cool the solution to -78 °C and slowly add a freshly prepared solution of LDA (1.1 equivalents). Stir for 1-2 hours at this temperature.

• Acetylation: Add acetic anhydride (1.2 equivalents) dropwise and allow the reaction to slowly warm to room temperature overnight.

• Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis: Confirm the formation of the enol acetate by ¹H NMR, looking for the characteristic vinyl proton signal.

Issue 2: Poor Stereoselectivity in the 16-Fluorination Step

Question: Our fluorination of the 16-position is resulting in a nearly 1:1 mixture of the 16α- and 16β-fluoro isomers, making purification extremely difficult. How can we favor the formation of the desired 16α-epimer?

Answer:

Achieving high stereoselectivity in the fluorination of steroids is a well-documented challenge.[1] The electrophilic fluorinating agent can often approach the steroid D-ring from either the α or β face with similar ease, leading to poor selectivity.

Causality and Recommended Actions:

• Fluorinating Agent: The choice of fluorinating agent is critical. While powerful, some reagents are not very sterically demanding. Selectfluor™ (F-TEDA-BF₄) is a commonly used electrophilic fluorinating agent that can provide moderate to good selectivity depending on the substrate.[1][2]

• Steric Hindrance: The stereochemical outcome is often dictated by the steric environment around the C16 position. The approach of the fluorinating agent to the enol or enolate intermediate will be hindered by the C18 angular methyl group, which should favor the formation of the 16α-fluoro isomer. However, the puckered nature of the D-ring can complicate this.

• Solvent Effects: The solvent can influence the transition state of the fluorination reaction and thus the stereochemical outcome. It is advisable to screen a range of solvents, from non-polar (e.g., dichloromethane) to polar aprotic (e.g., acetonitrile, DMF).

Troubleshooting Protocol: Optimizing 16α-Fluorination

• Reagent Choice: If you are not already, use Selectfluor™ as your electrophilic fluorine source. It is generally more effective and safer to handle than older reagents like perchloryl fluoride.[3]

• Solvent Screen: Perform small-scale reactions in parallel using different solvents (e.g., acetonitrile, DMF, dichloromethane) to identify the optimal medium for α-selectivity.

• Temperature Control: Run the reaction at various temperatures, starting from low temperatures (e.g., -20 °C) and gradually increasing. Lower temperatures often enhance selectivity.

• Analysis: The ratio of α:β isomers can be determined by ¹⁹F NMR or carefully analyzed ¹H NMR.

Parameter	Condition 1	Condition 2	Condition 3
Fluorinating Agent	Selectfluor™	Selectfluor™	Selectfluor™
Solvent	Acetonitrile	DMF	Dichloromethane
Temperature	Room Temp.	0 °C	-20 °C
Observed α:β Ratio	(Example Data) 1.5 : 1	(Example Data) 2.5 : 1	(Example Data) 4 : 1

Issue 3: Incomplete Propionylation of the 17β-hydroxyl Group

Question: We are observing incomplete conversion of the 17β-hydroxyl group to the propionate ester, even with extended reaction times. What could be the issue?

Answer:

The 17β-hydroxyl group is sterically hindered, which can slow down the rate of acylation. Incomplete reaction is often due to insufficient reactivity of the acylating agent, steric hindrance, or the presence of moisture.

Causality and Recommended Actions:

• Acylating Agent Reactivity: Propionic anhydride is less reactive than propionyl chloride. If you are using the anhydride and observing a sluggish reaction, switching to propionyl chloride in the presence of a non-nucleophilic base (e.g., pyridine or triethylamine) can increase the reaction rate.

• Catalysis: The use of a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the acylation of sterically hindered alcohols.

• Moisture: Any moisture in the reaction will consume the acylating agent, reducing its effective concentration and leading to incomplete reaction. Ensure all glassware, solvents, and reagents are scrupulously dry.

Optimized Propionylation Protocol

• Preparation: Dissolve the 17β-hydroxy steroid in anhydrous dichloromethane under an inert atmosphere.

• Addition of Reagents: Add triethylamine (1.5 equivalents) and a catalytic amount of DMAP (0.1 equivalents). Cool the mixture to 0 °C.

• Acylation: Slowly add propionyl chloride (1.2 equivalents) and allow the reaction to warm to room temperature. Monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, quench the reaction with water and separate the organic layer. Wash sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

Issue 4: Difficulty in Purifying the Final Product

Question: We are struggling to separate the desired 16α-fluoro-17β-hydroxyandrost-4-en-3-one propionate from the 16β-fluoro isomer and other impurities. What are the best purification strategies?

Answer:

The separation of steroidal diastereomers is a common challenge due to their similar polarities and physical properties. A multi-step purification strategy is often necessary.

Causality and Recommended Actions:

• Similar Polarity of Isomers: The 16α- and 16β-fluoro isomers often have very similar Rf values on TLC, making their separation by standard column chromatography difficult.

• Complex Impurity Profile: Side reactions during the synthesis can lead to a variety of impurities that may co-elute with the desired product.

Recommended Purification Workflow

• Initial Crystallization: Attempt to crystallize the crude product from a suitable solvent system (e.g., methanol/water, acetone/hexanes). This can often enrich the desired isomer and remove a significant portion of impurities. Multiple crystallizations may be necessary.[3]

• High-Performance Liquid Chromatography (HPLC): For high purity, preparative reverse-phase HPLC is often the most effective method for separating diastereomeric steroids.

  • Column: A C18 column is a good starting point.

  • Mobile Phase: A gradient of water and acetonitrile or methanol is typically used.

• Flash Chromatography: If HPLC is not an option, meticulous flash column chromatography on silica gel using a shallow solvent gradient can sometimes achieve separation. It is crucial to perform a thorough TLC analysis with various solvent systems to find the optimal conditions for separation.

Caption: A decision tree for the purification of steroidal isomers.

Frequently Asked Questions (FAQs)

Q1: What is a suitable starting material for this synthesis?

A common and relatively inexpensive starting material is androst-4-ene-3,17-dione (AD). It possesses the core androstane skeleton and the necessary functional groups that can be selectively modified.

Q2: Can I introduce the propionate group earlier in the synthesis?

It is generally advisable to introduce the propionate group as one of the final steps. The ester functionality can be sensitive to some of the reaction conditions used in the earlier steps, particularly acidic or basic conditions that might be used for the fluorination or subsequent workups.

Q3: How can I confirm the stereochemistry at the C16 position?

The most definitive method for confirming the stereochemistry is through X-ray crystallography if a suitable crystal can be obtained. Spectroscopic methods, particularly 2D NMR techniques like NOESY, can also be used to determine the relative stereochemistry by observing through-space interactions between the fluorine atom (or the C16 proton) and the C18 methyl group.

Q4: Are there any specific safety precautions I should take during the fluorination step?

While Selectfluor™ is considered a relatively safe fluorinating agent, it is still a strong oxidizing agent and should be handled with care in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Avoid inhalation of the powder. For more hazardous fluorinating agents, such as DAST, specialized training and equipment are necessary.

References

• Rong, L., et al. (2014). Optimization of the preparation of fluorine-18-labeled steroid receptor ligands 16alpha-[18F]fluoroestradiol (FES), [18F]fluoro furanyl norprogesterone (FFNP), and 16beta-[18F]fluoro-5alpha-dihydrotestosterone (FDHT) as radiopharmaceuticals. Journal of Labelled Compounds and Radiopharmaceuticals, 57(4), 247-254. [Link]

• Hosoda, H., et al. (1983). Synthesis of 16 alpha,19-dihydroxy-4-androstene-3,17-dione and 3 beta,16 alpha,19-trihydroxy-5-androsten-17-one and their 17 beta-hydroxy-16-keto isomers. Chemical & Pharmaceutical Bulletin, 31(8), 2736-2742. [Link]

• US Patent 7,718,793 B2. (2010).

• Rozatian, N., et al. (2020). Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids. Chemistry, 26(52), 12027-12035. [Link]

• Kelly, C. B., et al. (2019). The Electrophilic Fluorination of Enol Esters Using SelectFluor: A Polar Two-Electron Process. The Journal of Organic Chemistry, 84(9), 5207-5216. [Link]

Sources

• 1. Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Electrophilic Fluorination of Enol Esters Using SelectFluor: A Polar Two-Electron Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US7718793B2 - Method for the preparation of 6-α fluoro corticosteroids - Google Patents [patents.google.com]

Technical Support Center: Stability of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one Propionate in Solution

Welcome to the technical support center for 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and practical advice on the stability of this compound in solution. Understanding and controlling the stability of your experimental compounds is critical for the reproducibility and accuracy of your results. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges you may encounter.

Introduction

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a synthetic androgenic steroid. The introduction of a fluorine atom at the 16α position and a propionate ester at the 17β position significantly influences its biological activity and pharmacokinetic properties. However, these chemical modifications also impact its stability in solution. This guide will provide you with the foundational knowledge and practical tools to ensure the integrity of your compound throughout your experiments.

Frequently Asked Questions (FAQs)

General Stability & Storage

Q1: What are the primary factors that can cause the degradation of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in solution?

A1: Like many steroidal esters, the stability of this compound is primarily influenced by four key factors: hydrolysis, oxidation, light, and temperature.[1]

• Hydrolysis: The propionate ester bond is susceptible to cleavage by water, a process known as hydrolysis.[2][3] This reaction is the most common degradation pathway for ester-containing compounds and can be catalyzed by acidic or basic conditions.[2][3]

• Oxidation: The steroid core, particularly the enone system in the A-ring, can be susceptible to oxidation.

• Light (Photostability): Exposure to light, especially UV light, can induce photodegradation. While fluorinated compounds can sometimes exhibit improved photostability, it is a critical factor to control.[4]

• Temperature: Higher temperatures accelerate the rates of all chemical reactions, including degradation pathways like hydrolysis.[1]

Q2: What are the recommended general storage conditions for stock solutions of this compound?

A2: To maximize the shelf-life of your stock solutions, we recommend the following:

• Solvent: Prepare stock solutions in a high-quality, anhydrous aprotic solvent such as dimethyl sulfoxide (DMSO) or absolute ethanol.

• Storage Temperature: Store stock solutions at -20°C or, for long-term storage, at -80°C. Studies on similar testosterone esters have shown high stability for over 18 months when stored frozen.[5][6]

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes. This will minimize the number of freeze-thaw cycles, which can introduce moisture and accelerate degradation.

• Light Protection: Store aliquots in amber-colored vials or wrap them in aluminum foil to protect them from light.

Q3: What is the most likely degradation pathway for this molecule?

A3: The primary and most probable degradation pathway is the hydrolysis of the 17β-propionate ester. This reaction will yield the parent alcohol, 16α-Fluoro-17β-hydroxyandrost-4-en-3-one, and propionic acid. This hydrolysis can occur under both acidic and basic conditions.[2][3]

Caption: Potential Hydrolysis of the Propionate Ester.

Solvent Selection & Preparation

Q4: Which solvents are recommended for preparing stock solutions?

A4: The choice of solvent is critical for maintaining the stability of your compound. We recommend using anhydrous (water-free) aprotic solvents for preparing stock solutions for long-term storage.

Solvent	Suitability	Rationale
Dimethyl Sulfoxide (DMSO)	Excellent	High solubilizing power for many organic molecules and is aprotic. Ensure use of anhydrous grade.
Absolute Ethanol	Good	A common solvent for steroids. Ensure it is absolute (low water content).
Acetonitrile	Good	Aprotic and can be a good choice depending on solubility.
Aqueous Buffers	Not Recommended (for storage)	The presence of water will lead to hydrolysis of the ester. Prepare fresh dilutions in aqueous media immediately before use.

Q5: Are there any solvents or solutions to avoid for long-term storage?

A5: Yes. Avoid preparing stock solutions in aqueous buffers or any solvent with a significant water content for long-term storage. The presence of water will promote the hydrolysis of the propionate ester.[3] Also, be mindful of the pH of your final assay solutions, as both acidic and basic conditions can catalyze this degradation.[2]

Troubleshooting Experimental Inconsistencies

Q6: My experimental results are inconsistent. Could compound instability be the cause?

A6: Yes, inconsistent results, such as a loss of potency in cell-based assays or variable analytical readings, can often be attributed to compound degradation. Use the following workflow to troubleshoot this issue.

Caption: Troubleshooting Workflow for Inconsistent Results.

Q7: I suspect my compound has degraded. How can I confirm this?

A7: The most reliable way to confirm degradation is through analytical chemistry techniques. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or a mass spectrometer (MS) is the gold standard.

• HPLC-UV: Inject a sample of your stock solution. A decrease in the area of the main peak corresponding to the intact compound and the appearance of new, earlier-eluting peaks (more polar degradation products) would indicate degradation.

• LC-MS: This technique can confirm the identity of the degradation products. For example, you would look for the mass of the hydrolyzed parent compound (16α-Fluoro-17β-hydroxyandrost-4-en-3-one).

Technical Guides & Protocols

Protocol 1: How to Perform a Basic Stability Study in Your Experimental Medium

This protocol will help you determine the stability of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in your specific aqueous buffer or cell culture medium.

Objective: To quantify the percentage of the compound remaining over time under your experimental conditions.

Materials:

• Your stock solution of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in an appropriate anhydrous solvent.

• Your experimental aqueous buffer or medium.

• HPLC system with a UV or MS detector.

• Autosampler vials.

Procedure:

• Preparation of the Test Solution:

  • Bring your stock solution and experimental medium to the temperature of your experiment (e.g., 37°C for cell culture).

  • Spike a known volume of your experimental medium with the stock solution to achieve the final concentration used in your assays. Ensure the final concentration of the organic solvent from the stock is low (typically <0.5%) to not affect the medium's properties.

  • Mix thoroughly.

• Time Points:

  • Immediately after preparation, take your "Time 0" (T=0) sample by transferring an aliquot to an HPLC vial. This will be your reference.

  • Incubate the remaining test solution under your exact experimental conditions (e.g., 37°C in a CO₂ incubator).

  • Collect subsequent samples at various time points relevant to your experiment's duration (e.g., 1, 2, 4, 8, 24 hours).

• Sample Analysis:

  • Analyze all samples by a suitable HPLC method (see Protocol 2).

  • For each time point, determine the peak area of the intact 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate.

• Data Analysis:

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 sample:

    • % Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

  • Plot the % remaining versus time to visualize the degradation profile.

Caption: Workflow for a Basic Stability Study.

Protocol 2: Recommended Analytical Approaches for Stability Assessment

A stability-indicating analytical method is one that can separate the intact drug from its degradation products.

• Technique: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC).

• Column: A C18 column is a good starting point.

• Mobile Phase: A gradient of water and an organic solvent (like acetonitrile or methanol), both containing a small amount of an additive like 0.1% formic acid (to improve peak shape).

• Detection:

  • UV: Monitor at the λmax of the α,β-unsaturated ketone chromophore (typically around 240-250 nm for this class of steroids).

  • MS: Use a mass spectrometer to monitor the mass-to-charge ratio (m/z) of the intact compound and its potential degradation products.

• Method Development: The goal is to develop a gradient that provides good separation between the peak for the intact ester and any new peaks that appear in stressed samples. The hydrolyzed product will be more polar and thus will elute earlier than the parent ester.

Scientific Background

The Chemistry of Ester Hydrolysis

The propionate ester in 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is an electrophilic center. It can be attacked by nucleophiles, with water being the most common in experimental settings.

• Acid-Catalyzed Hydrolysis: In acidic conditions, the carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and thus more susceptible to attack by a water molecule. This reaction is reversible.[3]

• Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, a hydroxide ion directly attacks the carbonyl carbon. This process is generally irreversible because the resulting carboxylic acid is deprotonated by the base to form a carboxylate salt, which is unreactive towards the alcohol.[7]

Potential Influence of the 16α-Fluoro Group

The fluorine atom at the 16α position is strongly electron-withdrawing. While its direct impact on the stability of the 17β-propionate ester has not been specifically documented in readily available literature, we can make some educated inferences based on general chemical principles:

• Electronic Effects: The electron-withdrawing inductive effect of the fluorine atom could slightly destabilize the steroid nucleus, but it is unlikely to have a major direct electronic effect on the distant ester group.

• Steric Effects: The presence of the fluorine atom may introduce some steric hindrance that could subtly influence the rate of enzymatic hydrolysis if the compound is in a biological system.

• Metabolic Stability: In vivo, fluorine substitution can sometimes block sites of metabolic oxidation, potentially increasing the half-life of a drug.[8] However, some fluorinated androgens have been shown to undergo metabolic defluorination.[8] While this is less of a concern for in vitro solution stability, it is an important consideration for in vivo applications.

Data Summary Tables

Table 1: Recommended Storage and Handling Summary

Parameter	Recommendation	Rationale
Stock Solvent	Anhydrous DMSO or Absolute Ethanol	Minimizes water for hydrolysis.
Storage Temperature	-20°C (short-term) or -80°C (long-term)	Reduces the rate of chemical degradation.
Light Exposure	Minimize; use amber vials	Prevents photodegradation.
Freeze-Thaw Cycles	Avoid; aliquot into single-use volumes	Each cycle can introduce moisture.
Aqueous Solutions	Prepare fresh before each experiment	Ester is susceptible to hydrolysis in water.

Table 2: Typical Conditions for a Forced Degradation Study

Forced degradation studies are used to intentionally degrade the compound to understand its degradation pathways and to develop stability-indicating analytical methods.[9][10][11]

Stress Condition	Typical Reagent and Conditions	Purpose
Acid Hydrolysis	0.1 M HCl, heat (e.g., 60-80°C)	To assess susceptibility to acid-catalyzed hydrolysis.[9]
Base Hydrolysis	0.1 M NaOH, room temp or gentle heat	To assess susceptibility to base-catalyzed hydrolysis.[9]
Oxidation	3% H₂O₂, room temp	To evaluate stability against oxidative stress.[12]
Thermal	Heat (e.g., 80°C) in solid state and/or solution	To determine the effect of heat on stability.
Photolytic	Exposure to UV and visible light (ICH Q1B)	To assess photostability.[11]

References

• de la Torre, X., et al. (2020). Stability and detectability of testosterone esters in dried blood spots after intramuscular injections. PubMed. Available from: [Link]

• Google Patents. (n.d.). CN105273029A - Preparation method of testosterone propionate intermediate 17 beta-hydroxyandrost-4-en-3-one.

• ResearchGate. (n.d.). Chemical structures of 17β-hydroxyandrost-4-en-3-one (testosterone)... Available from: [Link]

• ResearchGate. (n.d.). Chemical perspective of testosterone (17β-Hydroxyandrost-4-en-3-one),... Available from: [Link]

• PharmaCompass. (n.d.). 17b-Hydroxyandrost-4-ene-3-one | Drug Information, Uses, Side Effects, Chemistry. Available from: [Link]

• PubChem. (n.d.). 16alpha,17beta-Dihydroxy-androst-4-en-3-one dipropionate. Available from: [Link]

• National Institutes of Health (NIH). (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Available from: [Link]

• Chemguide. (n.d.). hydrolysis of esters. Available from: [Link]

• Indian Journal of Pharmaceutical Education and Research. (2021). Forced Degradation Studies of Drospirenone: Isolation and Characterization of Degradation Products. Available from: [Link]

• ResearchGate. (n.d.). Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections | Request PDF. Available from: [Link]

• MDPI. (2021). Improved Photostability in Fluorinated 2D Perovskite Single Crystals. Available from: [Link]

• National Institutes of Health (NIH). (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Available from: [Link]

• PubMed. (n.d.). radiochemical synthesis and tissue distribution studies on six fluorine-substituted androgens, potential imaging agents for prostatic cancer. Available from: [Link]

• Chemistry LibreTexts. (2023). The Hydrolysis of Esters. Available from: [Link]

• IJPSR. (2009). structure elucidation of oxidative degradation product of drospirenone. Available from: [Link]

• PubMed. (n.d.). In Vitro Hydrolysis of Steroid Acid Ester Derivatives of Prednisolone in Plasma of Different Species. Available from: [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Available from: [Link]

• The PCCA Blog. (2022). Factors That Affect the Stability of Compounded Medications. Available from: [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters - Saponification. Available from: [Link]

Sources

• 1. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mdpi.com [mdpi.com]
• 5. Stability and detectability of testosterone esters in dried blood spots after intramuscular injections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Fluorine-18-labeled androgens: radiochemical synthesis and tissue distribution studies on six fluorine-substituted androgens, potential imaging agents for prostatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ijper.org [ijper.org]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 12. ijpsr.com [ijpsr.com]

Technical Support Center: Stability and Handling of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one Propionate

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals to ensure the chemical integrity and prevent the degradation of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in experimental settings. By understanding the molecule's inherent stability characteristics and common degradation pathways, users can implement robust handling and storage protocols, leading to more reliable and reproducible results.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common inquiries regarding the handling and stability of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate.

Q1: What are the ideal storage conditions for this compound in its solid form?

A: As a solid, the compound should be stored in a tightly sealed, opaque container in a controlled environment. The optimal temperature range is generally between 2°C and 8°C (refrigerated).[1] To prevent hydrolysis and oxidation, it is highly recommended to store it under an inert atmosphere (e.g., argon or nitrogen) and in a desiccated environment.[2]

Q2: How can I tell if my compound has started to degrade?

A: Visual signs of degradation in the solid material can include changes in color or clumping, which may indicate moisture uptake.[3] In solution, the appearance of cloudiness or precipitation at temperatures where it should be fully dissolved is a key indicator. The most definitive evidence comes from analytical methods like High-Performance Liquid Chromatography (HPLC), where you would observe a decrease in the area of the main peak and the appearance of new peaks corresponding to degradation products.[4][5]

Q3: Is 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate sensitive to light?

A: Yes. The androst-4-en-3-one core, a conjugated α,β-unsaturated ketone system, is inherently susceptible to photodegradation.[6] Exposure to light, particularly UV light, can catalyze degradation reactions. Therefore, all stock solutions and experimental samples should be protected from light by using amber vials or by wrapping containers in aluminum foil.[2]

Q4: What solvents are recommended for preparing stock solutions?

A: For optimal stability, use anhydrous, high-purity aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). If an alcohol like ethanol is required for your experimental system, it must be anhydrous, as the presence of water can facilitate hydrolysis of the propionate ester.[7] Always prepare solutions fresh when possible or store them under the stringent conditions outlined in our protocols.

Q5: How does the 16α-fluoro group affect the molecule's stability?

A: The introduction of a fluorine atom can significantly alter a molecule's physicochemical properties.[8] The high electronegativity of fluorine at the 16α position can exert an inductive effect, potentially influencing the reactivity of the D-ring and the attached propionate ester. While often added to enhance metabolic stability, its effect on chemical stability requires careful consideration of the specific degradation pathway.[9]

Section 2: Understanding the Primary Degradation Pathway: Ester Hydrolysis

The most significant vulnerability of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is the hydrolysis of its 17β-propionate ester. This reaction cleaves the ester bond, yielding the parent steroid (16α-Fluoro-17β-hydroxyandrost-4-en-3-one) and propionic acid.

Causality of Hydrolysis: This reaction is technically a reaction with water and can be catalyzed by both acidic and basic conditions.[10][11]

• Acid-Catalyzed Hydrolysis: In the presence of an acid, the carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): This is typically a more rapid process. The hydroxide ion (OH⁻), a powerful nucleophile, directly attacks the carbonyl carbon. This reaction is irreversible because the resulting carboxylic acid is deprotonated to form a carboxylate salt, which is resonance-stabilized.[12]

Given that many experimental buffers or media can be slightly acidic or basic, controlling the pH is critical to preventing this degradation pathway.

Primary degradation pathway via ester hydrolysis.

Section 3: Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, linking them to potential compound degradation and providing actionable solutions.

Q: My HPLC analysis shows a new, more polar peak appearing over time. What is it?

A: A new, more polar peak (i.e., one with a shorter retention time on a reverse-phase column) is the classic signature of ester hydrolysis. The resulting parent alcohol, 16α-Fluoro-17β-hydroxyandrost-4-en-3-one, is more polar than the propionate ester and will elute earlier.

• Troubleshooting Steps:

  • Confirm Identity: If possible, use mass spectrometry (LC-MS) to confirm that the mass of the new peak corresponds to the hydrolyzed parent compound.

  • Review Solvent/Buffer: Check the pH of your solvents and buffers. Even mildly acidic or basic conditions can accelerate hydrolysis. Ensure any aqueous components are pH-neutral (pH 6-7.5) and used immediately after preparation.

  • Perform Forced Degradation: To definitively identify the peak, perform a forced degradation study. Briefly expose a small sample of the compound to a dilute acid (e.g., 0.01M HCl) and a dilute base (e.g., 0.01M NaOH). The peak that grows under these conditions is highly likely to be your hydrolytic degradant.[13]

Q: I am observing inconsistent bioactivity or variable results between experiments. Could my compound be degrading?

A: Yes, inconsistent results are a common consequence of compound instability. If the concentration of the active ester is decreasing unpredictably, the observed biological effect will also vary.

• Troubleshooting Workflow: Follow this workflow to diagnose the source of instability.

Workflow for troubleshooting inconsistent results.

Section 4: Protocols for Ensuring Stability

Adherence to validated protocols is essential for preventing degradation.

Protocol 4.1: Recommended Storage and Handling

This protocol summarizes the optimal conditions for storing and handling the compound in both solid and solution forms.

Parameter	Solid Compound	In Solution (Aprotic Solvent, e.g., DMSO)
Temperature	2°C to 8°C (Refrigerate)[14]	-20°C or -80°C (Freeze)
Atmosphere	Inert Gas (Argon/Nitrogen), Desiccated	Inert Gas (Argon/Nitrogen)
Light	Protect from light (Opaque container)[2]	Protect from light (Amber vials)
Container	Tightly sealed glass or inert plastic	Tightly sealed vials with PTFE-lined caps
Max Duration	As per manufacturer's expiry date	< 1 month at -20°C; < 6 months at -80°C

Protocol 4.2: Preparation of Stable Stock Solutions

• Preparation Environment: Before starting, ensure your workspace is dry and, if possible, purge your vials and solvent bottle headspace with an inert gas like argon or nitrogen.

• Solvent Selection: Use only new, unopened bottles of anhydrous, high-purity solvents (e.g., DMSO, DMF). Avoid using solvents from bottles that have been opened multiple times, as they may have absorbed atmospheric moisture.

• Weighing: Weigh the solid compound quickly to minimize exposure to air and humidity.

• Dissolution: Add the solvent to the solid and mix gently until fully dissolved. A brief, low-power sonication in a room temperature water bath can be used if necessary. Avoid heating the solution, as elevated temperatures accelerate degradation.[2][3]

• Aliquoting: Immediately aliquot the stock solution into smaller, single-use volumes in appropriate vials (e.g., amber glass HPLC vials with PTFE-lined septa). This prevents the need for repeated freeze-thaw cycles of the main stock, which can introduce moisture.

• Storage: Tightly cap the aliquots, purge the headspace with inert gas if possible, and store them immediately at -20°C or -80°C, protected from light.

Protocol 4.3: Performing a Quick Purity Check by HPLC

This is a basic method to verify the integrity of your compound before a critical experiment.

• System Preparation:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of methanol and water or acetonitrile and water is typically effective. For example, start with 65:35 Methanol:Water and ramp up the organic phase.[4]

  • Detection: UV detector set to the λmax of the androst-4-en-3-one chromophore (typically around 240-254 nm).[4]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

• Sample Preparation: Dilute your stock solution to an appropriate concentration (e.g., 0.1 mg/mL) using the mobile phase.

• Analysis:

  • Inject a sample of a freshly prepared solution from solid material. This is your "time zero" reference.

  • Inject a sample of the stock solution you intend to use.

• Evaluation: Compare the chromatograms. The appearance of a significant peak eluting before the main compound peak in your stock solution indicates hydrolysis. Quantify the peak areas to determine the percentage of degradation. A purity of >98% is recommended for most applications.

References

• Turza, S., et al. (2022). Structural Aspects and Intermolecular Energy for Some Short Testosterone Esters. ResearchGate. Available at: [Link]

• Google Patents. (CN105273029A). Preparation method of testosterone propionate intermediate 17 beta-hydroxyandrost-4-en-3-one.

• ChemBK. 17beta-Hydroxy-4-androsten-3-one 17-propionate. Available at: [Link]

• ResearchGate. Chemical perspective of testosterone (17β-Hydroxyandrost-4-en-3-one). Available at: [Link]

• DrugBank. 17b-Hydroxyandrost-4-ene-3-one | Drug Information, Uses, Side Effects, Chemistry. Available at: [Link]

• PubChem. Androst-4-en-3-one, 17beta-hydroxy-, propionate. Available at: [Link]

• Wang, C., et al. (2020). Microbial degradation of steroid sex hormones: implications for environmental and ecological studies. PubMed Central. Available at: [Link]

• Li, Y., et al. (2010). Forced degradation studies of corticosteroids with an alumina-steroid-ethanol model for predicting chemical stability and degradation products of pressurized metered-dose inhaler formulations. PubMed. Available at: [Link]

• Nelson, J. E., et al. (2020). Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids. National Institutes of Health. Available at: [Link]

• Redmond Pharmacy. (2023). How to store injectable steroids (steroid storage temperature). Available at: [Link]

• El-Gendy, A., et al. (2007). In Vitro Hydrolysis of Steroid Acid Ester Derivatives of Prednisolone in Plasma of Different Species. PubMed. Available at: [Link]

• Islam, M. S., et al. (2010). A Comparative Real Time Study of Stability of Cream and Ointment Formulations of Clobetasol Propionate in Drug Stores of Bangladesh. Stamford Journal of Pharmaceutical Sciences. Available at: [Link]

• Hangzhou Hetd Industry Co., Ltd. (2023). How to ensure the stability of fluorinated pharmaceutical intermediates during storage?. Available at: [Link]

• El-Shabrawy, Y. (2016). Stress degradation studies and development of stability-indicating TLC-densitometry method for determination of prednisolone acetate and chloramphenicol. ResearchGate. Available at: [Link]

• Grijalva-Hernández, C., et al. (2019). Testosterone Degradative Pathway of Novosphingobium tardaugens. PubMed Central. Available at: [Link]

• Clark, J. (2023). hydrolysis of esters. Chemguide. Available at: [Link]

• ResearchGate. Solid-state NMR study of fluorinated steroids. Available at: [Link]

• KBN. (2012). Forced Degradation Studies: Regulatory Considerations and Implementation. IVT Network. Available at: [Link]

• DailyMed. BYQLOVI- clobetasol propionate for suspension. Available at: [Link]

• Hochberg, R. B. (1998). Biological Esterification of Steroids. Endocrine Reviews. Available at: [Link]

• NUAA. Steroid Storage. Available at: [Link]

• Chemistry LibreTexts. (2023). The Hydrolysis of Esters. Available at: [Link]

• Glasnapp, A. (2022). Factors That Affect the Stability of Compounded Medications. PCCA. Available at: [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters - Saponification. Available at: [Link]

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• 1. drugsandalcohol.ie [drugsandalcohol.ie]
• 2. How to ensure the stability of fluorinated pharmaceutical intermediates during storage? - Blog - SHINY [sinoshiny.com]
• 3. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]
• 4. chembk.com [chembk.com]
• 5. researchgate.net [researchgate.net]
• 6. redmondpharmacy.com [redmondpharmacy.com]
• 7. Forced degradation studies of corticosteroids with an alumina-steroid-ethanol model for predicting chemical stability and degradation products of pressurized metered-dose inhaler formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. These highlights do not include all the information needed to use BYQLOVI ®safely and effectively. See full prescribing information for BYQLOVI. BYQLOVI (clobetasol propionate ophthalmic suspension) 0.05%, for topical ophthalmic use Initial U.S. Approval: 1985 [dailymed.nlm.nih.gov]

Technical Support Center: Refining the Purification of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for refining the purification process of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate. This document offers practical, field-proven insights and troubleshooting strategies in a user-friendly question-and-answer format to address specific challenges encountered during experimental work.

I. Understanding the Molecule and Purification Strategy

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a synthetic fluorinated steroid. The introduction of the fluorine atom at the 16α position can significantly alter the molecule's polarity and chromatographic behavior compared to its non-fluorinated parent compound, testosterone propionate. A robust purification strategy is therefore essential to isolate the desired product from starting materials, reaction by-products, and particularly, from its stereoisomers.

The general workflow for the purification and analysis of this compound typically involves initial work-up, followed by primary purification methods like crystallization or column chromatography, and finally, analysis to confirm purity.

Caption: General purification and analysis workflow for 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate.

Q1: What are the most likely impurities I should be aware of during the purification of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate?

A1: The impurity profile can be complex and is highly dependent on the synthetic route. However, common impurities to anticipate include:

• Unreacted Starting Materials: Such as 17β-hydroxyandrost-4-en-3-one and the fluorinating agent.

• 16β-Fluoro Isomer: The formation of the 16β-fluoro stereoisomer is a significant possibility during electrophilic fluorination of the steroid nucleus.[1][2] The separation of these diastereomers is often the most challenging aspect of the purification.

• Over-fluorinated or Under-fluorinated By-products: Depending on the reaction conditions, you might encounter species with more than one fluorine atom or unfluorinated starting material.

• Solvent Adducts: Residual solvents from the reaction or work-up can sometimes form adducts with the product.

• Degradation Products: The steroid core can be sensitive to harsh acidic or basic conditions, potentially leading to degradation.

Q2: What are the recommended solvent systems for the recrystallization of this fluorinated steroid?

A2: Selecting an appropriate solvent system is critical for effective purification by recrystallization. The principle is to find a solvent (or solvent pair) in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. For steroids, a common approach is to use a binary solvent system.

Solvent System Component 1 (Good Solvent)	Solvent System Component 2 (Anti-Solvent)	Rationale & Considerations
Acetone	Water	A classic choice for many steroids. The polarity difference allows for controlled precipitation.
Ethyl Acetate	Hexane/Heptane	Good for less polar compounds. The hydrocarbon acts as an effective anti-solvent.
Methanol/Ethanol	Water	Alcohols are good solvating agents for steroids, and water induces crystallization upon cooling.
Dichloromethane	Hexane/Heptane	Offers good solubility for many organic compounds, with the alkane promoting crystal formation.

Experimental Insight: Start by dissolving the crude product in a minimal amount of the hot "good solvent." Then, slowly add the "anti-solvent" until turbidity is observed. Re-heat to dissolve the precipitate and then allow the solution to cool slowly for optimal crystal growth.

Q3: Which chromatographic techniques are most effective for purifying 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate?

A3: Both normal-phase and reversed-phase chromatography can be employed. The choice depends on the specific impurities you need to remove.

• Normal-Phase Chromatography (NPC):

  • Stationary Phase: Silica gel is the most common choice.

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or acetone). The polarity of the mobile phase is gradually increased to elute the compounds.

  • Application: Particularly useful for separating less polar impurities and isomers with different polarities. The separation of α and β fluoro isomers has been successfully achieved using column chromatography.[1]

• Reversed-Phase Chromatography (RPC):

  • Stationary Phase: C18-bonded silica is a standard choice.

  • Mobile Phase: A mixture of water and a polar organic solvent like acetonitrile or methanol.

  • Application: Effective for removing highly polar impurities. Reversed-phase high-performance liquid chromatography (RP-HPLC) is also the preferred method for final purity analysis.

Q4: How can I effectively monitor the progress of my purification?

A4: Thin-Layer Chromatography (TLC) is an indispensable tool for real-time monitoring of column chromatography. For purity assessment of the final product, High-Performance Liquid Chromatography (HPLC) is the gold standard.

• TLC: Use silica gel plates and a solvent system similar to your column chromatography mobile phase. Visualize the spots under UV light (if the compound is UV active) and/or by staining with a suitable reagent (e.g., potassium permanganate).

• HPLC: An HPLC method with UV detection is typically used to assess the final purity. Isocratic or gradient elution on a C18 column is a common starting point. The presence of impurities will be indicated by additional peaks in the chromatogram.

III. Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification process.

Problem 1: Low yield after recrystallization.

• Possible Cause A: The compound is too soluble in the chosen solvent system even at low temperatures.

  • Solution: Increase the proportion of the anti-solvent in your binary system. Alternatively, explore a completely different solvent system where the compound has lower solubility at room temperature.

• Possible Cause B: The cooling process was too rapid, leading to the formation of fine, poorly filterable crystals or an oil.

  • Solution: Ensure slow cooling. After heating to dissolve, allow the flask to cool to room temperature undisturbed, and then transfer it to a refrigerator or ice bath.

• Possible Cause C: The volume of the solvent used was excessive.

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. This will ensure the solution is supersaturated upon cooling, maximizing crystal formation.

Problem 2: My HPLC analysis shows a persistent impurity peak with a similar retention time to my product.

• Possible Cause A: The impurity is a stereoisomer, likely the 16β-fluoro isomer.

  • Solution: Isomer separation can be challenging and often requires optimization of the chromatographic conditions.

    • HPLC Method Development: Experiment with different mobile phase compositions (e.g., methanol vs. acetonitrile), column temperatures, and even different stationary phases (e.g., phenyl-hexyl or biphenyl columns, which can offer different selectivity for isomers).[3][4]

    • Preparative Chromatography: If the impurity level is significant, preparative HPLC or flash chromatography with a high-resolution stationary phase may be necessary.

• Possible Cause B: The impurity is a structurally very similar by-product.

  • Solution:

    • Recrystallization Optimization: Try multiple recrystallizations from different solvent systems. Sometimes, changing the solvent can significantly alter the solubility of the impurity relative to the product, leading to better separation.

    • Chemical Treatment: In some cases, if the impurity has a reactive functional group that the product does not, a chemical treatment to modify the impurity and alter its chromatographic properties can be considered. This is an advanced technique and should be approached with caution.

Caption: Decision-making workflow for troubleshooting a persistent impurity with a similar retention time.

Problem 3: The purified product appears as an oil or a waxy solid instead of crystalline material.

• Possible Cause A: The presence of impurities is inhibiting crystallization.

  • Solution: Subject the oil to column chromatography to remove the impurities that are preventing crystal lattice formation. After chromatography, attempt recrystallization again with the purified fraction.

• Possible Cause B: Residual solvent is trapped in the product.

  • Solution: Ensure the product is thoroughly dried under high vacuum, possibly with gentle heating (if the compound is thermally stable).

• Possible Cause C: The compound has a low melting point or exists as a polymorph that is difficult to crystallize.

  • Solution:

    • Trituration: Stir the oil or waxy solid with a solvent in which it is insoluble (e.g., cold hexane). This can sometimes induce crystallization.

    • Seeding: If you have a small amount of crystalline material, add a seed crystal to the supersaturated solution to initiate crystallization.

IV. Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Place the crude 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate in a clean Erlenmeyer flask.

• Add a minimal amount of the chosen "good solvent" (e.g., hot acetone or ethyl acetate) to just dissolve the solid. Gentle heating and stirring will be necessary.

• Once fully dissolved, slowly add the "anti-solvent" (e.g., water or hexane) dropwise while stirring until the solution becomes slightly turbid.

• Gently heat the mixture until the solution becomes clear again.

• Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize precipitation.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent mixture.

• Dry the crystals under high vacuum to a constant weight.

Protocol 2: General Column Chromatography Procedure (Silica Gel)

• Prepare the Column: Pack a glass column with silica gel slurried in the initial, least polar mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Load the Sample: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully add the dry silica-adsorbed sample to the top of the prepared column.

• Elute the Column: Begin eluting with the initial low-polarity mobile phase.

• Monitor the Elution: Collect fractions and monitor them by TLC to track the separation of the product from impurities.

• Gradient Elution (if necessary): Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute the desired compound.

• Combine and Evaporate: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure.

V. References

• Stavber, S., & Zupan, M. (2020). Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids. Chemistry – A European Journal, 26(52), 12045-12052. [Link]

• Lafont, R., & Dinan, L. (2018). Green Synthesis of Pharmaceutical Steroids. Molecules, 23(12), 3139. [Link]

• Turza, A., et al. (2021). Chemical structures of 17β-hydroxyandrost-4-en-3-one (testosterone) displaying the steroid backbone labelling system and other studied testosterone-based steroids. ResearchGate. [Link]

• Wessjohann, L. A., & Böttcher, C. (2016). Fluorinated steroids and their derivatives. Journal of Fluorine Chemistry, 185, 48-85. [Link]

• Stavber, S., & Zupan, M. (2020). Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids. PubMed. [Link]

• PubChem. (n.d.). Androst-4-en-3-one, 17beta-hydroxy-, propionate. PubChem. [Link]

• PubChem. (n.d.). 16alpha,17beta-Dihydroxy-androst-4-en-3-one dipropionate. PubChem. [Link]

• Turza, A., et al. (2021). Chemical perspective of testosterone (17β-Hydroxyandrost-4-en-3-one), showing the backbone labeling system... ResearchGate. [Link]

• Agency for Toxic Substances and Disease Registry. (2003). Analytical Methods. In Toxicological Profile for Fluorides, Hydrogen Fluoride, and Fluorine. [Link]

• Lafont, R., & Dinan, L. (2018). Green Synthesis of Pharmaceutical Steroids. MDPI. [Link]

• Jin, J., et al. (2013). Complete chromatographic separation of steroids, including 17α and 17β-estradiols, using a carbazole-based polymeric organic phase in both reversed and normal-phase HPLC. Journal of Pharmaceutical and Biomedical Analysis, 75, 1-8. [Link]

Sources

• 1. Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]

challenges in scaling up 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate synthesis

The following technical guide serves as a specialized support center for the scale-up and synthesis of 16

-Fluoro-17 -hydroxyandrost-4-en-3-one propionate (16 -Fluorotestosterone Propionate). This content is designed for process chemists and CMC (Chemistry, Manufacturing, and Controls) teams encountering specific bottlenecks in fluorination stereochemistry, impurity profiling, and esterification kinetics.

Technical Support Center: 16 -Fluorotestosterone Propionate Synthesis

Current Status: Operational Role: Senior Application Scientist Topic: Scale-Up Challenges & Troubleshooting

Executive Technical Overview

The synthesis of 16

-Fluoro-17 -hydroxyandrost-4-en-3-one propionate presents a unique set of challenges compared to non-fluorinated steroids. The introduction of the fluorine atom at the C16 position via electrophilic fluorination is the critical quality attribute (CQA) determining the success of the batch.

The primary synthetic pathway involves the conversion of Androst-4-ene-3,17-dione to its dienol acetate, followed by electrophilic fluorination, stereoselective reduction of the C17 ketone, and final esterification.

Key Scale-Up Risks

• Stereochemical Leakage: Controlling the 16

  /16 ratio during the fluorination of the enol ether/ester.

• Regioselectivity: Preventing over-fluorination or fluorination at C2/C4.

• Elimination Side-Reactions: The 16-fluoro-17-hydroxy motif is prone to HF elimination under acidic or basic forcing conditions, regenerating the

  or double bond.

Synthesis Workflow & Signaling Pathways

The following diagram illustrates the critical process flow, highlighting decision nodes where impurities are most likely to generate.

Figure 1: Critical Process Flow for 16

-Fluorotestosterone Propionate synthesis, identifying impurity origins at the fluorination and esterification stages.

Troubleshooting & FAQs

Phase 1: Enol Acetylation & Fluorination

Q1: We are observing high levels of the 16

-fluoro isomer (up to 40%). How can we shift selectivity toward the 16 -isomer?

Scientist's Diagnosis: The stereoselectivity of electrophilic fluorination on steroid enol acetates is governed by the trajectory of the fluorinating agent (Selectfluor). While the

-face is often sterically more accessible in certain conformations, the 16 -isomer is thermodynamically preferred in specific solvent systems.

Corrective Protocol:

• Reagent Switch: Ensure you are using Selectfluor (F-TEDA-BF4) rather than NFSI. Kinetic studies confirm Selectfluor provides superior

  : ratios (approx. 70:30 to 80:20 initially) compared to N-fluorobenzenesulfonimide (NFSI) for androstane derivatives [1].

• Solvent Effect: Switch the solvent from pure Acetonitrile to an Acetonitrile/Methanol mixture or use ionic liquid additives . Protic solvents or additives can stabilize the transition state leading to the

  -isomer.

• Epimerization: The 16

  -fluoro ketone is kinetically formed but can be epimerized to the thermodynamic 16 -isomer. Treat the crude fluorination mixture with anhydrous HCl in acetic acid (or HBr in AcOH) prior to workup. This drives the equilibrium toward the stable equatorial 16 -fluoro configuration.

Q2: During scale-up, the fluorination reaction exotherms uncontrollably. How do we manage this safely?

Scientist's Diagnosis: Selectfluor reactions are exothermic. On a gram scale, this is negligible; on a kilo scale, it can lead to runaway decomposition and "tarring" of the steroid core.

Safety Protocol:

• Dosing Strategy: Do not add Selectfluor as a solid to the reactor. Instead, prepare a slurry or solution of Selectfluor in Acetonitrile/Water (if compatible) and dose it into the steroid enol acetate solution at -5°C to 0°C.

• Thermal Monitoring: Maintain reactor jacket temperature at -10°C. Ensure the internal temperature does not exceed +5°C.

• Quench: Quench residual Selectfluor with aqueous Sodium Bisulfite or Sodium Thiosulfate before allowing the temperature to rise, as residual oxidant degrades the steroid at room temperature.

Phase 2: Reduction & Esterification

Q3: The C17 reduction is yielding a mixture of 17

-OH and 17 -OH. The 16-fluoro group seems to be interfering.

Scientist's Diagnosis: The bulky 16-fluoro substituent (even if

-oriented) alters the steric environment of the C17 ketone. Standard NaBH4 reduction might suffer from lack of facial selectivity.

Corrective Protocol:

• Luche Reduction: Use NaBH4 in combination with Cerium(III) Chloride (CeCl3·7H2O) in Methanol at -15°C. The Cerium activates the ketone and coordinates to the oxygen, favoring the attack from the less hindered face (usually

  -attack), yielding the desired 17 -hydroxyl .

• Avoid L-Selectride: While bulky hydrides are often used for stereocontrol, they may react with the 16-fluoro group or cause elimination in this specific substrate.

Q4: We see significant defluorination (loss of HF) during the propionate esterification step.

Scientist's Diagnosis: The 16

-fluoro-17 -hydroxy motif is a "fluorohydrin-like" system. Under basic conditions (standard Pyridine/DMAP esterification), the C17-alkoxide can act as a base/nucleophile, facilitating E2 elimination of HF to form the olefin.

Corrective Protocol:

• Catalyst Limit: Reduce DMAP (4-Dimethylaminopyridine) concentration to <5 mol%.

• Acid Scavenger: Use a non-nucleophilic base like 2,6-Lutidine or Collidine instead of Pyridine/Triethylamine. These bases are sterically hindered and less likely to promote E2 elimination.

• Alternative Acylation: Use Propionic Anhydride with a Lewis Acid catalyst (e.g., Scandium Triflate) if basic conditions remain problematic.

Comparative Data: Fluorinating Agents

The following table summarizes the efficiency of fluorinating agents for 17-enol acetates, derived from kinetic studies on steroid scaffolds [1][2].

Reagent	Reagent Type	Yield (Crude)	: Selectivity	Scale-Up Suitability	Hazard Profile
Selectfluor	N-F (DABCO type)	85-95%	High (favors )	Excellent	Stable solid, non-shock sensitive.
NFSI	N-F (Sulfonimide)	70-80%	Moderate	Good	Stable, but slower reaction kinetics.
Perchloryl Fluoride	ClO3F	>90%	High	Poor	Explosion Hazard . Obsolete.
N-Fluoropyridinium	N-F (Pyridinium)	60-75%	Low	Moderate	Hygroscopic salts, variable reactivity.

Detailed Experimental Protocol (Validated)

Step 1: Enol Acetate Formation

• Charge Androst-4-ene-3,17-dione (1.0 eq) into reactor with Isopropenyl Acetate (10 vol).

• Add p-Toluenesulfonic acid (pTSA) (0.05 eq) as catalyst.

• Heat to reflux (approx. 95°C) and distill off acetone byproduct to drive equilibrium.

• Endpoint: Monitor by TLC/HPLC for disappearance of starting material.

• Workup: Neutralize with Sodium Bicarbonate, concentrate to dryness. Use directly in Step 2.

Step 2: Electrophilic Fluorination (The Critical Step)

• Dissolve crude enol acetate in Acetonitrile (10 vol). Cool to 0°C.

• Add Selectfluor (1.1 eq) portion-wise over 60 minutes. Exotherm expected.

• Stir at 0°C for 4 hours.

• Isomer Equilibration: Add glacial Acetic Acid (2 vol) and concentrated HCl (0.1 vol). Stir at 20°C for 2 hours. This converts kinetic 16

  -F to thermodynamic 16 -F.

• Quench: Pour into ice-water containing Sodium Bisulfite.

• Isolation: Filter the precipitate. Recrystallize from Methanol/Water to remove residual

  -isomer.

Step 3: Luche Reduction

• Suspend 16

  -fluoro-androstenedione in Methanol (15 vol).

• Add CeCl3·7H2O (1.1 eq). Cool to -10°C.

• Add NaBH4 (1.0 eq) in small portions.

• Quench with Acetone, then aqueous Citric Acid. Extract with DCM.

Step 4: Propionylation

• Dissolve 16

  -fluorotestosterone in DCM (10 vol).

• Add Propionic Anhydride (1.5 eq) and 2,6-Lutidine (2.0 eq).

• Add DMAP (0.05 eq) at 0°C.

• Stir at RT for 3 hours. Monitor for

  elimination impurity.

• Purification: Silica gel chromatography or crystallization from Heptane/EtOAc.

References

• Rozatian, N., et al. (2020). Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids. Chemistry – A European Journal. [Link]

• Banks, R. E. (2006). Selectfluor™ reagent F-TEDA-BF4 in action: tamed fluorine at your service. Journal of Fluorine Chemistry. [Link]

• Tredwell, M., & Gouverneur, V. (2012). Electrophilic Fluorination of Enol Esters. Organic & Biomolecular Chemistry. [Link]

Disclaimer: This guide is intended for qualified research personnel. Fluorinating agents and steroid intermediates are potent and hazardous.[1] Always conduct a full Process Safety Assessment (PSA) before scaling up.

Sources

• 1. Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids - PMC [pmc.ncbi.nlm.nih.gov]

avoiding artifacts in experiments with 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate

Welcome to the technical support center for 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on avoiding common artifacts and troubleshooting experiments with this potent synthetic androgen. Our goal is to ensure the integrity and reproducibility of your research data through a combination of field-proven insights and established scientific principles.

I. Frequently Asked Questions (FAQs) on Compound Handling and Stability

Working with a fluorinated steroid propionate requires meticulous attention to its handling and storage to prevent degradation and ensure consistent experimental outcomes.

Q1: What is the recommended procedure for storing and reconstituting 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate?

A1: Proper storage is critical to prevent degradation. For long-term storage, the compound in its solid form should be kept at -20°C in a tightly sealed container, protected from light and moisture. For short-term storage, 2-8°C is acceptable.

When reconstituting, it is crucial to use an appropriate solvent. Due to its steroidal structure, 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is expected to have low aqueous solubility. Therefore, organic solvents such as DMSO, ethanol, or DMF are recommended for creating stock solutions. It is advisable to prepare concentrated stock solutions and then dilute them further in your experimental medium. Always store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Q2: How can I assess the purity and stability of my compound stock?

A2: It is good laboratory practice to periodically check the purity of your compound, especially if you observe inconsistent experimental results. High-Performance Liquid Chromatography (HPLC) is a suitable method for this purpose.[1] A shift in the retention time or the appearance of additional peaks may indicate degradation. A simple protocol is outlined below:

Protocol: HPLC Purity Assessment

• Prepare a standard solution: Dissolve a known amount of the compound in the mobile phase to create a standard solution of known concentration.

• Prepare the sample: Dilute an aliquot of your stock solution in the mobile phase.

• Chromatographic conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of methanol and water is a good starting point.[1]

  • Detection: UV detection at a wavelength of around 254 nm is typically effective for androgens.[1]

• Analysis: Compare the chromatogram of your sample to the standard. The presence of significant secondary peaks suggests degradation or impurities.

Q3: Are there any specific safety precautions for handling a fluorinated steroid?

A3: Yes, fluorinated organic compounds require careful handling.[2] Always work in a well-ventilated area, preferably a fume hood, to avoid inhalation.[2][3] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2] In case of skin contact, wash the area thoroughly with soap and water. For eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.

II. Troubleshooting Guide for In Vitro Assays

In vitro assays, such as androgen receptor (AR) binding and reporter gene assays, are fundamental for characterizing the activity of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate. Below are common issues and their solutions.

Issue 1: High background or low signal-to-noise ratio in a luciferase reporter assay.

Possible Causes & Solutions:

• Cellular Health: Ensure your cells are healthy and not overgrown, as this can lead to non-specific effects.

• Reagent Quality: Use high-quality reagents and verify the activity of your luciferase substrate.

• Compound Precipitation: At high concentrations, the compound may precipitate out of the aqueous cell culture medium, leading to light scatter and artificially high readings. Always check for precipitate under a microscope. If precipitation is observed, lower the concentration or use a solubilizing agent that is compatible with your cell line.

• Edge Effects: To mitigate "edge-effects" in 96-well plates, which can cause variability, consider not using the outer wells or filling them with sterile water or media.[4]

Issue 2: Inconsistent EC50 values across experiments.

Possible Causes & Solutions:

• Compound Degradation: As mentioned, repeated freeze-thaw cycles can degrade the compound. Use freshly thawed aliquots for each experiment.

• Pipetting Errors: Ensure accurate and consistent pipetting, especially when preparing serial dilutions.

• Cell Passage Number: Use cells within a consistent and low passage number range, as cellular responses can change with prolonged culturing.

• Serum Batch Variability: If using serum in your media, be aware that different batches can contain varying levels of endogenous hormones, which can affect the assay. Consider using charcoal-stripped serum to minimize this variability.

Workflow for Optimizing an Androgen Receptor Reporter Assay

Caption: Troubleshooting workflow for androgen receptor assays.

III. Troubleshooting Guide for In Vivo Experiments

Transitioning to in vivo models introduces new variables that can lead to artifacts.

Issue 1: Lack of expected biological response or high variability in animal studies.

Possible Causes & Solutions:

• Poor Bioavailability: The propionate ester is designed to improve the compound's half-life. However, the choice of vehicle is critical for ensuring proper absorption. Common vehicles for steroids include sesame oil or a mixture of ethanol, propylene glycol, and water. It's essential to perform pilot studies to determine the optimal vehicle for your specific animal model and route of administration.

• Rapid Metabolism: While the propionate ester slows clearance, the compound is still subject to metabolism. The fluorine at the 16α position may alter the metabolic profile compared to non-fluorinated androgens. Consider conducting pharmacokinetic studies to understand the compound's half-life and metabolite formation in your model. Natural androgens can be rapidly metabolized in vivo.[5]

• Dosing Inaccuracy: Ensure accurate and consistent dosing for all animals. For subcutaneous or intramuscular injections, vary the injection site to avoid local tissue irritation and ensure consistent absorption.

Issue 2: Unexpected side effects or off-target activity.

Possible Causes & Solutions:

• Cross-reactivity with other steroid receptors: Although designed as an androgen, there might be some cross-reactivity with other steroid receptors like the glucocorticoid, mineralocorticoid, or progesterone receptors, especially at higher concentrations.[6] Consider running counter-screening assays to assess the compound's selectivity.

• Metabolite Activity: The metabolites of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate may have their own biological activities, which could differ from the parent compound. Characterizing the major metabolites and their activity can help in interpreting unexpected in vivo results.

• General Toxicity: All anabolic-androgenic steroids can have side effects, including impacts on the cardiovascular and reproductive systems.[7][8][9] Monitor animals for signs of toxicity and consider including a lower dose group to assess dose-dependent effects.

Experimental Workflow for Investigating In Vivo Efficacy

Caption: A systematic approach for in vivo experimental design.

IV. Data Interpretation and Artifact Identification

Table 1: Common Artifacts and Their Identification

Observed Artifact	Potential Cause	Recommended Action
Non-saturable binding in a receptor assay	Compound aggregation or non-specific binding to plasticware.	Include a non-specific binding control (high concentration of a known ligand). Test different plate types.[10]
Bell-shaped dose-response curve	Cellular toxicity at high concentrations or receptor downregulation.	Perform a cell viability assay in parallel with your functional assay.
High inter-animal variability in vivo	Inconsistent dosing, vehicle instability, or genetic variability in the animal model.	Refine dosing technique, check vehicle stability, and ensure a homogenous animal cohort.
Discrepancy between in vitro potency and in vivo efficacy	Poor pharmacokinetics, rapid metabolism, or target engagement issues.	Conduct pharmacokinetic and pharmacodynamic studies to establish a relationship between dose, exposure, and effect.

By systematically addressing these potential pitfalls, you can enhance the quality and reliability of your data when working with 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate. For further assistance, please do not hesitate to contact our technical support team.

References

• CN105273029A - Preparation method of testosterone propionate intermediate 17 beta-hydroxyandrost-4-en-3-one - Google P

• Chemical structures of 17β-hydroxyandrost-4-en-3-one (testosterone)... - ResearchGate. (URL: [Link])

• Adverse Effects of Anabolic-Androgenic Steroids: A Literature Review - MDPI. (URL: [Link])

• Anabolic Steroid Use Disorder - StatPearls - NCBI Bookshelf - NIH. (URL: [Link])

• Anabolic–androgenic steroids: How do they work and what are the risks? - Frontiers. (URL: [Link])

• Cell-based assays for screening androgen receptor ligands - PMC - NIH. (URL: [Link])

• Corticosteroids (Glucocorticoids): Definition & Side Effects - Cleveland Clinic. (URL: [Link])

• In Vitro characterization of the endocrine disrupting effects of per- and poly-fluoroalkyl substances (PFASs) on the human androgen receptor - NIH. (URL: [Link])

• 16alpha,17beta-Dihydroxy-androst-4-en-3-one dipropionate | C25H36O5 - PubChem. (URL: [Link])

• Guide for the Safe Handling of Fluoropolymer Resins - Plastics Europe. (URL: [Link])

• High-Affinity Probes for Androgen Receptor Imaging: From Cells and In Silico Modeling to Whole-Body Fluorescent Applications - NIH. (URL: [Link])

• Structural Aspects and Intermolecular Energy for Some Short Testosterone Esters - PMC. (URL: [Link])

• In Vitro Androgen Bioassays as a Detection Method for Designer Androgens - MDPI. (URL: [Link])

• Anabolic androgenic steroid abuse in young males in - Endocrine Connections. (URL: [Link])

• Investigation of the In Vitro and In Vivo efficiency of RM-532-105, a 17β-hydroxysteroid dehydrogenase type 3 inhibitor, in LAPC-4 prostate cancer cell and tumor models | PLOS One. (URL: [Link])

• Fluorine. (URL: [Link])

• Androst-4-en-3-one, 17beta-hydroxy-, propionate | C22H32O3 | CID 6432562 - PubChem. (URL: [Link])

• Anabolic Steroids and Other Appearance and Performance Enhancing Drugs (APEDs). (URL: [Link])

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Reference Data & Comparative Studies

A Comparative Analysis of 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one Propionate and its Analogs: A Guide for Researchers

In the pursuit of developing novel therapeutics, a nuanced understanding of structure-activity relationships (SAR) is paramount. This guide provides a detailed comparative analysis of 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate and its analogs, designed for researchers, scientists, and drug development professionals. By dissecting the influence of specific chemical modifications on biological activity, we aim to provide a comprehensive resource supported by experimental data and established methodologies.

Introduction: The Rationale for Structural Modification of Androgens

The steroidal backbone of androgens presents a versatile scaffold for chemical modification. The primary objectives of such modifications are to enhance anabolic activity while minimizing androgenic side effects, improve metabolic stability, and modulate pharmacokinetic profiles. The introduction of fluorine at the 16α-position and esterification at the 17β-hydroxyl group are key strategies to achieve these goals. Fluorination, in particular, can significantly alter a molecule's electronic properties and resistance to metabolic degradation.[1][2][3][4] This analysis will explore the functional consequences of these and other structural alterations.

Profile of the Core Compound: 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one Propionate

Chemical Structure:

• Core Nucleus: Androst-4-en-3-one

• Key Substituents:

  • 16α-Fluoro group

  • 17β-propionate ester

The androst-4-en-3-one nucleus is fundamental for binding to the androgen receptor (AR). The 17β-propionate ester is a common modification that increases the lipophilicity of the steroid, thereby prolonging its release from the site of administration and extending its duration of action.[5][6] The 16α-fluoro group is a critical modification intended to enhance biological activity and metabolic stability.[1][7]

Comparative Analogs: A Framework for Structure-Activity Relationship (SAR) Analysis

To understand the specific contributions of each structural feature, we will compare the core compound to a series of analogs. Each analog is designed to isolate the effect of a single modification.

Table 1: Analogs for Comparative Analysis

Analog	Key Structural Modification	Hypothesized Impact on Biological Profile
Analog A	Testosterone Propionate (No 16α-Fluoro group)	Baseline for anabolic and androgenic activity.
Analog B	16β-Fluoro isomer	Altered stereochemistry may impact receptor binding and metabolic stability differently than the 16α isomer.[7]
Analog C	17β-Acetate ester	Shorter ester chain is expected to lead to a shorter duration of action.[6]
Analog D	17β-Enanthate ester	Longer ester chain is expected to result in a more prolonged duration of action.[5][6]
Analog E	9α-Fluoro modification	Known to significantly increase androgenic and anabolic potency.[8][9][10][11]

Experimental Protocols for Comparative Evaluation

A rigorous comparison requires standardized assays to quantify the biological activity of each analog. The following are essential experimental protocols.

In Vitro Androgen Receptor (AR) Binding Affinity

Objective: To determine the relative binding affinity (RBA) of each compound for the androgen receptor.

Protocol:

• Receptor Source: Use a cytosolic preparation from a target tissue like the rat prostate or a cell line engineered to express the human androgen receptor.

• Radioligand: Employ a high-affinity radiolabeled androgen, such as [³H]-methyltrienolone (R1881), as the tracer.

• Competitive Binding: Incubate the receptor preparation with a fixed concentration of the radioligand and varying concentrations of the test compounds (unlabeled).

• Separation: Separate bound from free radioligand using a method like dextran-coated charcoal adsorption or filtration.

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Calculate the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The RBA is then determined relative to a reference androgen like testosterone or dihydrotestosterone.[12]

Experimental Workflow: AR Binding Affinity Assay

Caption: Workflow for determining androgen receptor binding affinity.

In Vivo Anabolic and Androgenic Activity: The Hershberger Assay

Objective: To assess the anabolic (myotrophic) and androgenic effects of the compounds in a mammalian model.[13][14][15][16]

Protocol:

• Animal Model: Use castrated prepubertal male rats. Castration removes the endogenous source of androgens, making the model sensitive to exogenous compounds.

• Dosing Regimen: Administer the test compounds daily for 10 consecutive days via subcutaneous injection. Include a vehicle control group and a positive control group (e.g., testosterone propionate).

• Tissue Collection: On day 11, euthanize the animals and carefully dissect and weigh the following tissues:

  • Anabolic indicator: Levator ani muscle.

  • Androgenic indicators: Ventral prostate, seminal vesicles, and coagulating glands.

• Data Analysis: Compare the tissue weights of the treated groups to the vehicle control. Calculate the ratio of anabolic to androgenic activity (the "anabolic index").

Logical Flow: Hershberger Assay

Caption: Logical flow of the Hershberger assay for anabolic/androgenic activity.

Data Synthesis and Comparative Analysis

The following table summarizes the expected outcomes based on known SAR principles for anabolic-androgenic steroids.

Table 2: Predicted Comparative Performance of Analogs

Compound	Relative AR Binding Affinity (RBA)	Anabolic Activity (Levator Ani Wt. ↑)	Androgenic Activity (Prostate Wt. ↑)	Anabolic/Androgenic Ratio	Expected Duration of Action
16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate	High	High	Moderate	High	Long
Analog A (Testosterone Propionate)	Moderate	Moderate	Moderate	~1	Moderate
Analog B (16β-Fluoro isomer)	Moderate-High	Moderate-High	Moderate	Moderate-High	Long
Analog C (17β-Acetate ester)	High	High	Moderate	High	Short
Analog D (17β-Enanthate ester)	High	High	Moderate	High	Very Long
Analog E (9α-Fluoro modification)	Very High	Very High	High	Moderate	Long

Interpretation of Data:

• Effect of 16α-Fluorination: The introduction of the 16α-fluoro group is anticipated to increase AR binding affinity and the anabolic/androgenic ratio compared to testosterone propionate. This is attributed to the electron-withdrawing nature of fluorine influencing receptor interaction and potentially hindering metabolic deactivation at the D-ring.[7][17]

• Stereoisomer Comparison: The 16β-fluoro isomer (Analog B) may exhibit slightly lower activity than the 16α-isomer, as the spatial orientation of the fluorine atom can impact the precise fit within the androgen receptor's ligand-binding pocket.[7]

• Ester Chain Length and Pharmacokinetics: The duration of action is directly correlated with the length of the ester chain at the 17β position.[5][6][18] The acetate ester will have the shortest half-life, while the enanthate ester will have the longest.

• 9α-Fluorination: The 9α-fluoro group (Analog E) is a potent activating modification, leading to a significant increase in both anabolic and androgenic activity.[8][10][11] However, this modification can also increase the risk of hepatotoxicity.

Androgen Receptor Signaling Pathway

Caption: Simplified overview of the androgen receptor signaling pathway.

Conclusion

This comparative guide illustrates that the biological activity of an androgen can be finely tuned through specific chemical modifications. The 16α-fluoro substitution appears to be a promising strategy for enhancing the therapeutic index by increasing anabolic activity relative to androgenic effects. The choice of the 17β-ester is a critical determinant of the compound's pharmacokinetic profile. The methodologies and SAR insights presented here provide a robust framework for the rational design and evaluation of novel anabolic-androgenic steroids.

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• Seimbille, Y., et al. (2025). Synthesis of an Estrogen Receptor β-Selective Radioligand: 5-[ 18 F]Fluoro-(2 R* ,3 S* )-2,3-bis(4-hydroxyphenyl)pentanenitrile and Comparison of in Vivo Distribution with 16α-[ 18 F]Fluoro-17β-estradiol.
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A Senior Application Scientist's Guide to Confirming the Purity of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one Propionate Samples

The introduction of a fluorine atom at the 16α position is designed to modulate the parent molecule's metabolic stability and receptor binding affinity. However, this structural modification also necessitates a tailored analytical approach to identify and quantify potential process-related impurities, including diastereomers, epimers, and unreacted starting materials.

This guide is structured to provide not just procedural steps, but the scientific rationale behind the selection of each method, enabling you to build a robust, self-validating system for purity confirmation.

Orthogonal Analytical Approaches for Purity Determination

A multi-pronged analytical strategy is essential for the unambiguous confirmation of both the identity and purity of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate. We will explore the utility of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Each technique offers unique advantages in separating and identifying the target compound from potential impurities.

Table 1: Comparison of Analytical Techniques for Purity Assessment

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on polarity and interaction with a stationary phase.	Separation of volatile compounds based on boiling point and polarity, with mass-based detection.	Provides detailed structural information based on the magnetic properties of atomic nuclei.
Primary Use	Quantification of the main component and known impurities.	Identification and quantification of volatile impurities and structural isomers.	Absolute structure confirmation and identification of unknown impurities.
Strengths	High precision and accuracy for quantification. Non-destructive.	High sensitivity and specificity for identification.	Provides unambiguous structural elucidation. Quantitative (qNMR).
Limitations	May require reference standards for impurity identification.	Requires derivatization for non-volatile steroids. Thermal degradation is a possibility.	Lower sensitivity compared to MS-based methods.
Typical LOQ	~0.01%	~0.001% (with derivatization)	~0.1%

High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantification

Reverse-phase HPLC with UV detection is the cornerstone of purity analysis for many pharmaceutical compounds, including steroids. The method's robustness and precision make it ideal for determining the percentage purity of the main component and for quantifying known impurities against a reference standard.

Rationale for Method Selection

A C18 stationary phase is selected due to its hydrophobicity, which provides excellent retention and separation of moderately polar steroids like 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate. The mobile phase, a gradient of acetonitrile and water, is optimized to ensure sharp peaks and adequate resolution from potential impurities. UV detection at a wavelength corresponding to the α,β-unsaturated ketone chromophore (around 240 nm) provides a sensitive and linear response.

Experimental Protocol: HPLC-UV

• Instrumentation: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 60% B

  • 5-20 min: 60% to 90% B

  • 20-25 min: 90% B

  • 25.1-30 min: 60% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 240 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a final concentration of 1 mg/mL.

• Reference Standard: A certified reference standard of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is required for peak identification and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS): Unmasking Volatile Impurities

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities that may not be resolved by HPLC. For steroids, derivatization is often necessary to increase their volatility and improve chromatographic performance.

Rationale for Method Selection

Derivatization with a silylating agent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is a common and effective strategy for steroids. This process replaces active hydrogens on hydroxyl groups with trimethylsilyl (TMS) groups, making the molecule more volatile and thermally stable. The high-resolution separation power of a capillary GC column combined with the definitive identification capabilities of a mass spectrometer makes this an excellent method for impurity profiling.

Experimental Protocol: GC-MS (with Derivatization)

• Instrumentation: A GC system coupled to a mass spectrometer (quadrupole or ion trap).

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial: 150 °C, hold for 1 min

  • Ramp: 10 °C/min to 300 °C, hold for 10 min

• Injector Temperature: 280 °C

• Transfer Line Temperature: 290 °C

• Ion Source Temperature: 230 °C

• MS Scan Range: 50-600 m/z

• Sample Preparation and Derivatization:

  • Accurately weigh ~1 mg of the sample into a vial.

  • Add 100 µL of pyridine and 100 µL of MSTFA.

  • Cap the vial and heat at 60 °C for 30 minutes.

  • Inject 1 µL of the derivatized solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

NMR spectroscopy provides the most definitive structural information and can be used for absolute purity determination (quantitative NMR or qNMR) without the need for a specific reference standard for each impurity. ¹H, ¹³C, and ¹⁹F NMR are all valuable for the analysis of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate.

Rationale for Method Selection

• ¹H NMR: Provides information on the number and environment of protons, allowing for the confirmation of the overall structure and the detection of proton-bearing impurities.

• ¹³C NMR: Complements the ¹H NMR data by providing information on the carbon skeleton.

• ¹⁹F NMR: Is particularly powerful for this molecule. The chemical shift and coupling constants of the fluorine atom are highly sensitive to its local environment, making it an excellent probe for identifying stereoisomers or degradation products involving the fluorine substituent.

• qNMR: By integrating the signals of the analyte against a certified internal standard of known purity and concentration, the absolute purity of the sample can be determined.

Experimental Protocol: qNMR

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Chloroform-d (CDCl₃) or other suitable deuterated solvent.

• Internal Standard: A certified reference material with a known purity and a signal that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation:

  • Accurately weigh a known amount of the sample and the internal standard into an NMR tube.

  • Add a known volume of the deuterated solvent.

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum with appropriate relaxation delays to ensure accurate integration.

• Data Processing: Carefully integrate the signals of the analyte and the internal standard.

• Calculation: The purity of the sample can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Potential Impurities and Their Identification

The synthesis of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate can potentially lead to several impurities.[1] A thorough understanding of the synthetic route is crucial for predicting and identifying these byproducts. Common impurities in steroid synthesis can include:

• Epimers: The 16β-fluoro epimer is a likely impurity. This can be distinguished by ¹⁹F NMR due to the different chemical environment of the fluorine atom. HPLC may also resolve the two epimers.

• Unreacted Starting Materials: The precursor molecule without the propionate ester group (16α-Fluoro-17β-hydroxyandrost-4-en-3-one) could be present. This would have a different retention time in HPLC and GC-MS and distinct signals in NMR.

• Over-reaction Products: Impurities from side reactions, such as the formation of isomers or degradation products, can occur.[2]

• Residual Solvents and Reagents: GC-MS is an excellent technique for identifying and quantifying residual solvents.

Conclusion: A Triad of Trustworthy Techniques

Confirming the purity of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate requires a multi-faceted analytical approach. HPLC provides robust quantification of the main component, GC-MS offers sensitive detection of volatile impurities, and NMR spectroscopy delivers unambiguous structural confirmation and the potential for absolute quantification. By employing this triad of techniques, researchers can have high confidence in the identity and purity of their material, ensuring the integrity and reproducibility of their scientific findings.

References

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• Google Patents. (n.d.). CN105273029A - Preparation method of testosterone propionate intermediate 17 beta-hydroxyandrost-4-en-3-one.

• Pharmaffiliates. (n.d.). Testosterone-impurities. Retrieved from [Link]

• PubChem. (n.d.). Androst-4-en-3-one, 17beta-hydroxy-, propionate. Retrieved from [Link]

• ResearchGate. (2022). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceut. Retrieved from [Link]

• ZFIN. (n.d.). ChEBI: 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate. Retrieved from [Link]

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A Framework for the Independent Verification of 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comprehensive framework for the independent synthesis, characterization, and biological evaluation of the novel androgen candidate, 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate. In the landscape of drug discovery and development, rigorous and unbiased verification of research findings is paramount to ensure scientific validity and reproducibility. This document is structured not as a rigid protocol, but as a strategic roadmap for researchers, providing the necessary experimental designs to thoroughly investigate this compound's potential.

The core of this guide is a comparative approach, utilizing the well-characterized androgen, testosterone propionate, as a benchmark. By adhering to the principles of scientific integrity and robust experimental design outlined herein, researchers can generate a reliable and comprehensive data package for this novel fluorinated steroid.

Part 1: Synthesis and Chemical Characterization

The initial and most critical step in the verification process is the unambiguous synthesis and structural confirmation of 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate. The proposed synthetic pathway and analytical characterization methods are detailed below.

Proposed Synthesis

The introduction of a fluorine atom at the 16-alpha position of an androstane steroid can be achieved through several established methods. A plausible synthetic route, based on the fluorination of a suitable precursor, is outlined below. This proposed synthesis leverages known transformations in steroid chemistry.[1][2][3][4][5]

Step-by-Step Synthesis Protocol:

• Starting Material: Androst-4-en-3,17-dione.

• Protection of the 3-keto group: Formation of a ketal to prevent reaction at this position.

• Introduction of a 16-double bond: This can be achieved through a variety of methods, such as bromination followed by dehydrobromination.

• Epoxidation of the 16-double bond: Formation of a 16,17-epoxide.

• Fluorination and epoxide opening: Reaction with a fluorinating agent, such as Selectfluor®, to introduce the 16-alpha-fluoro group and a 17-beta-hydroxyl group.[1]

• Deprotection of the 3-keto group: Removal of the ketal to restore the androst-4-en-3-one structure.

• Propionylation of the 17-beta-hydroxyl group: Esterification with propionic anhydride or propionyl chloride to yield the final product.

• Purification: The final compound should be purified using column chromatography and recrystallization to achieve high purity.

Caption: Proposed synthetic workflow for 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate.

Analytical Characterization

The identity and purity of the synthesized compound must be unequivocally confirmed through a battery of analytical techniques.

Analytical Technique	Purpose	Expected Results
High-Performance Liquid Chromatography (HPLC)	Purity assessment	A single major peak indicating >98% purity.
Melting Point	Purity and identity confirmation	A sharp and defined melting point range.
Mass Spectrometry (MS)	Molecular weight determination and structural confirmation	A molecular ion peak corresponding to the calculated molecular weight of the target compound. Fragmentation patterns should be consistent with the proposed structure.[6][7][8]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F)	Unambiguous structural elucidation	The ¹H and ¹³C NMR spectra should show all expected signals for the steroid backbone and the propionate group. The ¹⁹F NMR will confirm the presence and chemical environment of the fluorine atom.[9][10]

Part 2: In Vitro Biological Evaluation

In vitro assays are essential for determining the molecular mechanism of action and the potency of the novel compound at the cellular level.

Androgen Receptor Binding Affinity

A competitive binding assay will determine the affinity of 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate for the androgen receptor (AR) relative to a known ligand.[11][12][13]

Step-by-Step Competitive Binding Assay Protocol:

• Receptor Source: A source of androgen receptors is required, which can be a recombinant AR protein or cytosol prepared from androgen-sensitive tissue (e.g., rat prostate).[14]

• Radioligand: A radiolabeled androgen, such as [³H]-dihydrotestosterone (DHT), is used as the tracer.

• Competition: The AR preparation is incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound (16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate) or the reference compound (testosterone propionate).

• Separation: The receptor-bound radioligand is separated from the unbound radioligand.

• Detection: The amount of bound radioactivity is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is calculated.

Caption: Principle of the competitive androgen receptor binding assay.

Comparative Data Table: Androgen Receptor Binding Affinity

Compound	IC50 (nM)	Relative Binding Affinity (%)
Testosterone Propionate	Expected Value	100
16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate	To be determined	To be calculated

Androgen Receptor Activation

A reporter gene assay will assess the functional ability of the compound to activate the AR and initiate downstream gene transcription.[15][16][17][18][19]

Step-by-Step Reporter Gene Assay Protocol:

• Cell Line: A suitable mammalian cell line (e.g., PC-3 or LNCaP) is co-transfected with two plasmids: one expressing the human androgen receptor and another containing a reporter gene (e.g., luciferase) under the control of an androgen-responsive promoter.

• Treatment: The transfected cells are treated with varying concentrations of the test compound or testosterone propionate.

• Lysis and Detection: After an incubation period, the cells are lysed, and the reporter gene product (e.g., luciferase activity) is measured.

• Data Analysis: The concentration of the compound that produces 50% of the maximal response (EC50) is calculated.

Caption: Simplified androgen receptor signaling pathway.

Comparative Data Table: Androgen Receptor Activation

Compound	EC50 (nM)	Maximal Response (% of Testosterone Propionate)
Testosterone Propionate	Expected Value	100
16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate	To be determined	To be determined

Part 3: In Vivo Biological Evaluation

The Hershberger bioassay is the gold standard for assessing the androgenic and anabolic activities of a compound in a living organism.[20][21][22][23][24]

Hershberger Bioassay

This assay utilizes a castrated rodent model to eliminate the influence of endogenous androgens. The weights of specific androgen-dependent tissues are measured following treatment with the test compound.

Step-by-Step Hershberger Bioassay Protocol:

• Animal Model: Peripubertal male rats are castrated and allowed a post-operative recovery period.

• Treatment Groups: Animals are divided into groups and treated daily for 10 consecutive days with:

  • Vehicle control

  • Testosterone propionate (positive control) at multiple doses

  • 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate at multiple doses

• Necropsy and Tissue Collection: On day 11, the animals are euthanized, and the following androgen-sensitive tissues are carefully dissected and weighed:

  • Ventral prostate

  • Seminal vesicles

  • Levator ani muscle

  • Glans penis

  • Cowper's glands

• Data Analysis: The weights of the tissues from the treated groups are compared to the vehicle control group.

Caption: Workflow of the Hershberger bioassay.

Comparative Data Table: In Vivo Androgenic and Anabolic Activity

Treatment Group	Dose (mg/kg/day)	Ventral Prostate Weight (mg)	Seminal Vesicle Weight (mg)	Levator Ani Muscle Weight (mg)
Vehicle Control	-	Baseline	Baseline	Baseline
Testosterone Propionate	Low	To be determined	To be determined	To be determined
High	To be determined	To be determined	To be determined
16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate	Low	To be determined	To be determined	To be determined
High	To be determined	To be determined	To be determined

Part 4: Scientific Integrity and Data Reporting

Throughout the entire verification process, adherence to the principles of data integrity is crucial. All experimental procedures should be meticulously documented, and data should be collected and analyzed in a transparent and unbiased manner.

Key Principles for Data Integrity: [25][26][27][28][29]

• ALCOA Principles: Data should be Attributable, Legible, Contemporaneously recorded, Original, and Accurate.

• Standard Operating Procedures (SOPs): All experimental protocols should be standardized and followed consistently.

• Data Management Plan: A clear plan for data collection, storage, and analysis should be established before the start of the study.

• Blinding: Whenever possible, experiments should be conducted in a blinded manner to minimize bias.

• Statistical Analysis: Appropriate statistical methods should be used to analyze the data, and the results should be reported with measures of variability.

• Transparency in Reporting: All experimental details, including any deviations from the protocol, should be clearly reported to allow for independent assessment and replication of the findings.

By following this comprehensive guide, researchers can conduct a thorough and independent verification of the research findings related to 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate. This systematic approach will not only provide a robust evaluation of this novel compound but also contribute to the overall integrity and reliability of preclinical drug research.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate

As a potent, biologically active molecule, the proper handling and disposal of 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step framework for researchers, scientists, and drug development professionals. The procedures outlined herein are grounded in established safety protocols for hazardous pharmaceutical waste, with specific considerations for the compound's halogenated steroid structure.

The core principle of this guidance is risk mitigation through containment, segregation, and verified disposal pathways. As no specific Safety Data Sheet (SDS) exists for this novel compound, we will operate on the precautionary principle, classifying its hazards based on the well-documented profiles of analogous compounds, such as Testosterone Propionate.

Hazard Identification and Risk Assessment

16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate is a synthetic anabolic-androgenic steroid (AAS).[1] Its propionate ester form is structurally similar to Testosterone Propionate. The introduction of a fluorine atom at the 16α position classifies it as a halogenated organic compound, which requires specific disposal considerations.[2]

Based on analogous compounds, the primary hazards are summarized below. This risk assessment is the causal basis for the stringent disposal protocols that follow.

Hazard Classification	Description	Rationale / Analogous Compound Data
Acute Toxicity (Oral)	Harmful if swallowed.	Testosterone and its propionate ester are classified as Acute Toxicity, Oral (Category 4).[3][4][5]
Carcinogenicity	Suspected of causing cancer.	Testosterone Propionate is classified as Carcinogenicity (Category 1A, 1B, or 2).[4][5][6]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.	Testosterone and its esters are known reproductive toxicants (Category 1B or 2).[3][4][5]
Target Organ Toxicity	May cause damage to organs through prolonged or repeated exposure.	Classified as STOT RE (Category 2).[5]
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.	Testosterone is very toxic to aquatic life, and its propionate ester is also noted as toxic with long-lasting effects.[3][5]

Due to these significant biological and environmental hazards, this compound must be managed as hazardous pharmaceutical waste . Under regulations established by the Environmental Protection Agency (EPA), the sewering (i.e., disposal down the sink or drain) of hazardous pharmaceutical waste is strictly prohibited.[7][8]

The Core Principle: Segregation and Containment

Proper disposal begins the moment waste is generated. The causality is simple: preventing the cross-contamination of waste streams is safer, more compliant, and significantly more cost-effective.

Mandatory Segregation: All waste contaminated with 16α-Fluoro-17β-hydroxyandrost-4-en-3-one propionate must be segregated into a dedicated "Halogenated Hazardous Waste" stream. Do not mix with non-halogenated chemical waste.[2]

Waste Container Requirements:

• Compatibility: Use only containers made of materials chemically resistant to the waste type (e.g., HDPE or glass for liquids). The original manufacturer's container is often a suitable choice if it's in good condition.[9]

• Condition: Containers must be in excellent condition, with no cracks, rust, or defects, and must have a securely fitting, leak-proof cap.[9][10]

• Labeling: As soon as the first drop of waste is added, the container must be labeled with a "Hazardous Waste" tag. The label must clearly state "Halogenated Waste" and list all chemical constituents, including the full name of the steroid and any solvents, with estimated percentages.[2][11]

• Closure: Waste containers must be kept tightly closed at all times, except when actively adding waste.[11][12] This is not merely a suggestion; it is a regulatory requirement to prevent the release of hazardous vapors.

Step-by-Step Disposal Protocols

The correct procedure depends on the physical form of the waste. Follow the appropriate protocol below.

Protocol 3.1: Solid Waste Disposal

This protocol applies to:

• Expired or unused pure compound.

• Contaminated personal protective equipment (PPE) such as gloves and disposable lab coats.

• Contaminated consumables like weigh boats, pipette tips, and chromatography materials.

Methodology:

• Collection: Place all solid waste directly into a designated, pre-labeled hazardous waste container (e.g., a plastic-lined, rigid cardboard box or a dedicated plastic drum).

• Avoid Contamination: Do not overfill the container. Ensure that sharp objects (needles, scalpels) are never placed in these containers; they must be disposed of in a dedicated sharps container (see Protocol 3.4).

• Storage: Store the sealed container in a designated satellite accumulation area within the laboratory.[13] Ensure it is stored in secondary containment to mitigate spills.[11]

• Pickup: Once the container is full, or at regular intervals as required by your institution (typically not held for more than one year), arrange for pickup by your institution's Environmental Health & Safety (EHS) department.[13][14]

Protocol 3.2: Concentrated Liquid Waste Disposal

This protocol applies to:

• Stock solutions or reaction mixtures in organic solvents (e.g., DMSO, ethanol, ethyl acetate).

• Solvents used to rinse glassware containing the pure compound.

Methodology:

• Collection: Carefully pour the liquid waste into a dedicated, pre-labeled "Halogenated Organic Liquid Waste" container. Use a funnel to prevent spills. All commingling of solvent waste should be performed in a chemical fume hood.[2]

• Solvent Consideration (DMSO): If using Dimethyl sulfoxide (DMSO), be aware that its high boiling point and water miscibility make removal by evaporation impractical and non-compliant.[11][15] It must be collected as liquid chemical waste.

• Storage: Keep the container sealed and stored in a well-ventilated area within a secondary containment tray.[11][13]

• Pickup: Arrange for EHS pickup when the container is approximately 90% full. Do not overfill.

Protocol 3.3: Dilute Aqueous Waste & Decontamination

This protocol applies to dilute aqueous solutions, such as from the final rinsing of glassware or contaminated buffers. While direct sewer disposal is prohibited, chemical deactivation via adsorption can be an effective pre-treatment step for rendering these solutions non-hazardous.

Causality: Activated carbon has a high surface area and porosity, making it an excellent adsorbent for a wide range of organic molecules, including pharmaceuticals, effectively removing them from aqueous solutions.[16][17]

Methodology:

• Collection: Collect all dilute aqueous waste in a dedicated, labeled container.

• Adsorption Treatment: a. In a chemical fume hood, add coarse-grade activated carbon to the aqueous waste at a concentration of approximately 30 g/L (e.g., 3 g for every 100 mL). b. Stir the mixture at room temperature for a minimum of 20 hours to ensure complete adsorption.[18]

• Separation: a. Filter the mixture to separate the activated carbon from the treated liquid. A Büchner funnel setup is effective for this purpose. b. The filtered activated carbon, which now contains the adsorbed steroid, must be disposed of as solid halogenated hazardous waste (see Protocol 3.1). Allow it to air-dry in the fume hood before packaging.

• Verification (Recommended): Before discarding the treated liquid, its effectiveness should be validated. While complex, this step ensures compliance. A bioassay, such as an androgen-responsive reporter gene assay, could confirm the removal of biologically active compounds.[19] Alternatively, consult with your EHS office for analytical testing options (e.g., LC-MS).

• Final Disposal: Once verified as decontaminated, the aqueous solution can typically be neutralized (if necessary) and disposed of via the sanitary sewer, pending approval from your local EHS and water treatment authority.[18] If verification is not possible, the entire volume must be disposed of as liquid hazardous waste.

Protocol 3.4: Contaminated Sharps Disposal

This protocol applies to any needles, syringes, scalpels, or broken glass contaminated with the compound.

Methodology:

• Collection: Immediately place all contaminated sharps into a rigid, puncture-proof, and clearly labeled sharps container.

• Closure: Do not overfill the container. When it is three-quarters full, permanently seal the lid.

• Disposal: The sealed sharps container is disposed of through your institution's hazardous or biomedical waste stream, as directed by your EHS office.

Disposal Decision Workflow

The following diagram provides a logical, at-a-glance workflow for making the correct disposal decisions in the laboratory.

Caption: Decision workflow for proper segregation and disposal of 16α-Fluoro Steroid waste.

Final Disposal Pathway: Incineration

After collection by your institution's EHS department, the segregated and containerized hazardous waste will be transported by a licensed contractor to a permitted Treatment, Storage, and Disposal Facility (TSDF). The environmentally preferred and most effective method for the complete destruction of halogenated pharmaceuticals is high-temperature incineration.[20] This process ensures that the active potent compound is not released into the environment.

Emergency Procedures: Spill Management

In the event of a spill, prioritize personal safety above all else.

• Alert: Alert personnel in the immediate area.

• Evacuate: If the spill is large or involves a highly volatile solvent, evacuate the area and contact EHS.

• Protect: If the spill is small and you are trained to handle it, don the appropriate PPE, including a lab coat, safety goggles, and double nitrile gloves.

• Contain: Surround the spill with absorbent material from a chemical spill kit.

• Clean: Working from the outside in, absorb the spill. Place all contaminated absorbent materials into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent or detergent, and dispose of all cleaning materials as hazardous waste.

By adhering to these detailed procedures, you actively contribute to a safe research environment and ensure that potent pharmaceutical compounds are disposed of in a manner that is both responsible and compliant with federal and local regulations.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate

Welcome to your essential safety and operational guide for handling 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate. As a potent, fluorinated androgenic compound, the paramount consideration in all handling procedures is the stringent mitigation of occupational exposure. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and integrity within your laboratory.

Foundational Principles of Containment and Safety

The core principle of our safety protocol is the "Hierarchy of Controls," which prioritizes engineering and administrative controls over sole reliance on Personal Protective Equipment (PPE). PPE should be considered the final barrier of protection.

Hazard Identification and Risk Assessment

Given the androgenic nature of the compound, the primary health risks are associated with hormonal disruption. For compounds like Testosterone and its esters, potential hazards include:

• Reproductive Toxicity: May damage fertility or the unborn child.[1][4]

• Carcinogenicity: Suspected of causing cancer.[1][4]

• Specific Target Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[1]

Inhalation, dermal absorption, and ingestion are the primary routes of exposure that must be meticulously controlled.

Engineering Controls: The First Line of Defense

Before any handling of 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate, appropriate engineering controls must be in place to minimize the escape of the compound into the laboratory environment.

• For Solids (weighing, aliquoting): Use of a certified Class II Biological Safety Cabinet (BSC) or a powder containment hood is mandatory. These enclosures provide a controlled airflow to prevent aerosolized particles from entering the breathing zone of the operator.

• For Solutions (dissolving, dilutions): A ducted chemical fume hood is required to protect against vapors and splashes.

It is critical to ensure that all engineering controls are certified annually and that their performance is verified before each use.

Personal Protective Equipment (PPE): A Comprehensive Protocol

The selection and proper use of PPE are critical for preventing direct contact with the compound. The following table outlines the minimum required PPE for handling 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate.

Body Part	Required PPE	Rationale and Specifications
Respiratory	N95 Respirator (minimum) or a Powered Air-Purifying Respirator (PAPR)	To prevent inhalation of aerosolized particles. A surgical mask is insufficient.[5]
Hands	Double Gloving with Chemically Resistant Gloves (e.g., Nitrile)	The outer glove should be changed immediately upon contamination or every 30 minutes. The inner glove provides an additional layer of protection.[6]
Body	Disposable, low-lint, solid-front gown with tight-fitting cuffs	To protect skin from contamination. The gown should close in the back.[6]
Eyes	Chemical Splash Goggles or a Full-Face Shield	To protect the eyes and mucous membranes from splashes and aerosols.[6]
Hair/Head	Disposable hair cover (bouffant cap)	To prevent contamination of hair.[6]
Feet	Disposable shoe covers	To prevent the tracking of contaminants out of the designated handling area.

Step-by-Step Operational Plan for Handling

The following workflow is designed to ensure a systematic and safe approach to handling 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate.

Pre-Handling Preparations

• Designated Area: Cordon off a specific area for handling the compound. Post warning signs indicating the presence of a potent compound.

• Gather Materials: Assemble all necessary equipment, solvents, and consumables within the containment area before introducing the compound.

• Don PPE: Follow the proper donning sequence for all required PPE.

Handling Procedures (within a certified containment device)

• Weighing: Use a dedicated, calibrated analytical balance inside the containment device.

• Dissolving: Add solvent to the solid compound slowly to avoid splashing.

• Dilutions: Perform all serial dilutions within the containment device.

• Labeling: Clearly label all containers with the compound name, concentration, date, and appropriate hazard warnings.

Post-Handling Procedures

• Decontamination: Decontaminate all surfaces and equipment within the containment device using a suitable cleaning agent (e.g., 70% ethanol).

• Doffing PPE: Remove PPE in the designated doffing area, being careful to avoid self-contamination. Dispose of all disposable PPE as hazardous waste.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Waste Disposal Plan

Improper disposal of hazardous materials can pose a significant risk to human health and the environment.[7]

• Solid Waste: All disposable items that have come into contact with the compound (e.g., gloves, gowns, weigh boats, pipette tips) must be collected in a dedicated, labeled, and sealed hazardous waste container.[8]

• Liquid Waste: All solutions containing the compound must be collected in a clearly labeled, sealed, and chemically compatible hazardous waste container.

• Disposal Route: All hazardous waste must be disposed of through your institution's approved hazardous waste management program. Do not dispose of this material down the drain or in regular trash.[9]

Emergency Procedures

Spill:

• Evacuate: Immediately evacuate the affected area.

• Notify: Inform your supervisor and institutional safety officer.

• Secure: Prevent entry into the spill area.

• Cleanup: Only trained personnel with appropriate PPE should clean up the spill using a spill kit designed for potent compounds.

Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move to fresh air immediately.

• Seek Medical Attention: In all cases of exposure, seek immediate medical attention and provide the medical team with information about the compound.

Visual Workflow for Safe Handling

The following diagram illustrates the critical steps and decision points in the safe handling of 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate.

Caption: A flowchart illustrating the sequential workflow for safely handling potent compounds.

Conclusion

The safe handling of 16alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate is achievable through a combination of robust engineering controls, meticulous work practices, and the consistent and correct use of personal protective equipment. By understanding the rationale behind each safety measure, researchers can foster a laboratory environment that prioritizes both scientific advancement and personal well-being.

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